(3-Cyclopropyl-1,2-oxazol-4-yl)methanol

• CAS: 2137687-77-3

Core Science & Biosynthesis

Cyclopropyl Isoxazole Derivatives: A Technical Guide to Their Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of the Cyclopropyl Isoxazole Scaffold

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a well-established pharmacophore in medicinal chemistry, featured in numerous approved drugs.[1][2] The incorporation of a cyclopropyl moiety into the isoxazole scaffold has emerged as a powerful strategy in drug design, imparting unique conformational constraints and metabolic stability. This strategic combination has led to the discovery of potent and selective modulators of various biological targets, opening new avenues for therapeutic intervention in a range of diseases. This in-depth technical guide provides a comprehensive overview of the significant biological activities of cyclopropyl isoxazole derivatives, with a focus on their potential as farnesoid X receptor (FXR) agonists, as well as their emerging roles as anticancer, antimicrobial, and anti-inflammatory agents.

Farnesoid X Receptor (FXR) Agonism: A New Frontier in Metabolic Disease

The farnesoid X receptor (FXR) is a nuclear receptor that plays a pivotal role in regulating bile acid, lipid, and glucose metabolism.[3][4] Its activation has been identified as a promising therapeutic strategy for metabolic disorders such as dyslipidemia and non-alcoholic steatohepatitis (NASH). Cyclopropyl isoxazole derivatives have been at the forefront of the development of potent and selective FXR agonists.

Mechanism of Action: Modulating Gene Expression

As FXR agonists, cyclopropyl isoxazole derivatives bind to the ligand-binding domain of the FXR, inducing a conformational change that promotes the recruitment of coactivator proteins. This complex then binds to specific DNA sequences, known as FXR response elements (FXREs), in the promoter regions of target genes, leading to the modulation of their transcription.[5] A key target gene is the small heterodimer partner (SHP), which in turn inhibits the expression of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in bile acid synthesis.[3]

Signaling Pathway of FXR Activation

Caption: Workflow for determining MIC and MBC/MFC.

Anti-inflammatory Properties: Modulating the Inflammatory Cascade

Inflammation is a complex biological response implicated in numerous diseases. Isoxazole derivatives have demonstrated significant anti-inflammatory potential. [6]The synthesis of N-(4-Chlorophenyl)-3-cyclopropyl-5-(methylthio)isoxazole-4-carboxamide and its evaluation in anti-inflammatory assays highlight the interest in this specific chemical space. [7]

In Vivo Evaluation of Anti-inflammatory Effects

A standard model for assessing in vivo anti-inflammatory activity is the carrageenan-induced paw edema model in rodents. [1][8]This assay measures the ability of a compound to reduce the swelling caused by the injection of carrageenan, an inflammatory agent.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

1. Animal Preparation:

• Use adult Wistar or Sprague-Dawley rats, acclimatized to laboratory conditions.
• Fast the animals overnight before the experiment, with free access to water.

2. Compound Administration:

• Administer the cyclopropyl isoxazole derivative orally or intraperitoneally at various doses.
• A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

3. Induction of Edema:

• One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

4. Measurement of Paw Volume:

• Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection and at regular intervals (e.g., 1, 2, 3, and 4 hours) after.

5. Data Analysis:

• Calculate the percentage of inhibition of edema for each group compared to the control group.
• Determine the dose-dependent anti-inflammatory effect of the test compound.

Conclusion and Future Directions

Cyclopropyl isoxazole derivatives represent a promising class of compounds with a diverse range of biological activities. Their success as potent FXR agonists has paved the way for their exploration in other therapeutic areas. The unique structural features imparted by the cyclopropyl group offer opportunities for fine-tuning the pharmacological properties of isoxazole-based molecules. Future research should focus on a more systematic exploration of the anticancer, antimicrobial, and anti-inflammatory potential of this scaffold. Elucidating the specific molecular targets and mechanisms of action for these activities will be crucial for the rational design of next-generation cyclopropyl isoxazole-based therapeutics.

References

• Tully, D. C., et al. (2015). Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia. Journal of Medicinal Chemistry, 58(24), 9768–9772. [Link]

• Tully, D. C., et al. (2015). Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia. PubMed, 26629903. [Link]

• Kapoor, A., et al. (2016). Anti-inflammatory evaluation of isoxazole derivatives. Der Pharmacia Lettre, 8(12), 127-134. [Link]

• Joseph, L., et al. (2016). EVALUATION OF IN VIVO AND IN VITRO ANTI-INFLAMMATORY ACTIVITY OF NOVEL ISOXAZOLE SERIES. European International Journal of Science and Technology, 5(3). [Link]

• Zimecki, M., et al. (2018). Isoxazole Derivatives as Regulators of Immune Functions. Molecules, 23(10), 2695. [Link]

• Patel, R., & Chhabria, M. (2024). Synthesis and Antibacterial Screening of Some Novel Isoxazole Derivatives. Journal of Pharma Insights and Research, 2(4), 008-014. [Link]

• Krasowska, D., et al. (2023). Antimicrobial and Cytotoxic Activities of Water-Soluble Isoxazole-Linked 1,3,4-Oxadiazole with Delocalized Charge: In Vitro and In Vivo Results. International Journal of Molecular Sciences, 24(22), 16109. [Link]

• Anonymous. (n.d.). A review of isoxazole biological activity and present synthetic techniques. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Arya, G. C., et al. (2023). Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. Journal of Chemical Health Risks. [Link]

• Kumar, S., et al. (2024). Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity. European Journal of Clinical and Experimental Medicine, 22(2), 221-232. [Link]

• Bouyahya, A., et al. (2024). New Triazole-Isoxazole Hybrids as Antibacterial Agents: Design, Synthesis, Characterization, In Vitro, and In Silico Studies. Molecules, 29(11), 2541. [Link]

• Khan, I., et al. (2024). Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents. Heliyon, 10(23), e40300. [Link]

• Kapoor, A., et al. (2016). Anti-inflammatory evaluation of isoxazole derivatives. Scholars Research Library. [Link]

• Tully, D. C., et al. (2015). Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia. ResearchGate. [Link]

• Aissa, I., et al. (2023). Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety. Encyclopedia. [Link]

• Kumar, A., et al. (2016). Green synthesis, antiinflammatory and antimicrobial evaluation of novel isoxazole carboxamide derivatives. Der Pharmacia Lettre, 8(1), 441-449. [Link]

• Anonymous. (n.d.). FXR AGONISTS INDUCE DISTINCT H-12 STRUCTURAL STATES. ProQuest. [Link]

• Arya, G. C., et al. (2021). Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies. European Journal of Medicinal Chemistry, 221, 113511. [Link]

• Martis, G. J., et al. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Medicinal Chemistry. [Link]

• Khan, I., et al. (2024). Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents. PubMed, 39641075. [Link]

• Hawash, M., et al. (2024). Exploration of isoxazole analogs: Synthesis, COX inhibition, anticancer screening, 3D multicellular tumor spheroids, and molecular modeling. PubMed, 38704944. [Link]

• Jan, B., et al. (2023). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Journal of Molecular Structure, 1287, 135639. [Link]

• Tully, D. C., et al. (2015). Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia. ResearchGate. [Link]

• Festa, C., et al. (2019). Novel Isoxazole Derivatives with Potent FXR Agonistic Activity Prevent Acetaminophen-Induced Liver Injury. ACS Medicinal Chemistry Letters, 10(9), 1346–1352. [Link]

• Hawash, M., et al. (2022). Evaluation of Cytotoxic, COX Inhibitory, and Antimicrobial Activities of Novel Isoxazole-carboxamide Derivatives. Pharmaceutical Sciences, 28(4), 589-601. [Link]

• Tully, D. C., et al. (2016). Novel substituted isoxazole FXR agonists with cyclopropyl, hydroxycyclobutyl and hydroxyazetidinyl linkers: Understanding and improving key determinants of pharmacological properties. Bioorganic & Medicinal Chemistry Letters, 26(15), 3746–3753. [Link]

• Vashisht, H., et al. (2024). Antimicrobial activity of isoxazole derivatives: A brief overview. ChemistrySelect, 9(39), e202400029. [Link]

Sources

• 1. eijst.org.uk [eijst.org.uk]
• 2. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 3. researchgate.net [researchgate.net]
• 4. Novel Isoxazole Derivatives with Potent FXR Agonistic Activity Prevent Acetaminophen-Induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scholarworks.umt.edu [scholarworks.umt.edu]
• 6. repozytorium.ur.edu.pl [repozytorium.ur.edu.pl]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

in silico prediction of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol properties

An In-Depth Technical Guide to the In Silico Prediction of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol Properties

Executive Summary

In the accelerated landscape of modern drug discovery, the ability to rapidly and accurately profile novel chemical entities for their drug-like potential is paramount. Early-stage failures due to poor pharmacokinetic or toxicity profiles represent a significant bottleneck, consuming invaluable time and resources. This guide presents a comprehensive, in silico-first approach to characterize (3-Cyclopropyl-1,2-oxazol-4-yl)methanol (CAS: 2137687-77-3), a novel heterocyclic compound. By leveraging a suite of validated, freely accessible computational tools, we will construct a detailed profile of its physicochemical properties, pharmacokinetics (ADMET), and potential toxicological liabilities. This document serves not only as a characterization of the target molecule but as a methodological whitepaper for applying a predictive, rational framework to de-risk and prioritize new chemical entities before their synthesis and experimental testing.

The Imperative of Predictive Modeling in Drug Discovery

The "Fail Early, Fail Cheaply" Paradigm

The journey from a hit compound to a marketed drug is long and fraught with attrition. A substantial number of promising candidates are abandoned during late-stage development due to unforeseen issues with their Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profiles. In silico ADMET prediction has emerged as an indispensable tool, allowing researchers to model and anticipate these properties directly from a molecule's two-dimensional structure. This computational pre-assessment enables a "fail early, fail cheaply" strategy, focusing laboratory resources exclusively on compounds with the highest probability of success and aligning with ethical goals to reduce animal testing.

Target Molecule: (3-Cyclopropyl-1,2-oxazol-4-yl)methanol

The subject of this guide is (3-Cyclopropyl-1,2-oxazol-4-yl)methanol. The isoxazole ring is a well-established pharmacophore present in numerous approved drugs, valued for its metabolic stability and ability to participate in key binding interactions. The molecule's foundational properties are detailed below.

Property	Value	Source
CAS Number	2137687-77-3	[CymitQuimica]
Molecular Formula	C₇H₉NO₂	[CymitQuimica]
Molecular Weight	139.15 g/mol	[CymitQuimica]
SMILES String	C1CC1c1c(CO)noc1	Generated from IUPAC Name
2D Structure		Generated from SMILES

Note: The SMILES (Simplified Molecular-Input Line-Entry System) string was generated programmatically from the IUPAC name as a definitive public source was not available.

General Workflow for In Silico Profiling

The causality of a robust in silico analysis is rooted in a tiered, logical progression. Foundational physicochemical properties directly influence the broader pharmacokinetic and safety profiles. Therefore, our analysis follows a structured workflow, beginning with the molecule's fundamental characteristics and building towards a holistic ADMET assessment.

Caption: Overall workflow for the in silico characterization of a novel compound.

Foundational Physicochemical Properties

These core properties govern how a molecule behaves in a biological environment. We utilize the SwissADME web server for this analysis due to its comprehensive and user-friendly platform for evaluating key descriptors.

Key Physicochemical Descriptors

• Lipophilicity (Consensus LogP): The octanol-water partition coefficient is a critical measure of a molecule's affinity for lipid versus aqueous environments. It profoundly impacts membrane permeability, solubility, and promiscuity. A value between 1 and 3 is often considered optimal.

• Aqueous Solubility (ESOL LogS): A drug must dissolve to be absorbed. Poor aqueous solubility is a primary reason for the failure of promising compounds. LogS values greater than -4 are generally preferred.

• Topological Polar Surface Area (TPSA): TPSA is the sum of surfaces of polar atoms in a molecule. It correlates well with passive molecular transport through membranes and is a key predictor of oral bioavailability and blood-brain barrier penetration. A TPSA below 140 Ų is often required for good oral bioavailability.

Experimental Protocol: SwissADME

• Navigate to the SwissADME web server ([Link]).

• Input Molecule: In the "Enter a list of SMILES" textbox, paste the SMILES string for our target molecule: C1CC1c1c(CO)noc1.

• Initiate Analysis: Click the "Run" button to start the computation.

• Data Extraction: The results page will display a comprehensive table. Locate the values for "Consensus Log P," "ESOL Log S," and "Topological Polar Surface Area."

Pharmacokinetic (ADME) Profile Prediction

We will now predict the journey of the molecule through the body. For this, we employ pkCSM, a tool that uses graph-based signatures to model a wide range of ADMET properties.

Core ADME Parameters

• Intestinal Absorption: The percentage of the drug absorbed through the human gut. High absorption (>80%) is desirable for orally administered drugs.

• Caco-2 Permeability: An in vitro model for human intestinal absorption. A Log Papp > 0.90 cm/s generally indicates high permeability.

• Blood-Brain Barrier (BBB) Permeability: The ability of a compound to cross the BBB and enter the central nervous system. This is crucial for CNS targets but a liability for peripherally acting drugs. A LogBB > 0.3 suggests ready penetration.

• CYP2D6/CYP3A4 Substrate/Inhibitor: Cytochrome P450 enzymes are major players in drug metabolism. Inhibition of these enzymes can lead to dangerous drug-drug interactions.

• Total Clearance: A measure of the body's efficiency in eliminating a drug. It is a key parameter for determining dosing regimens.

Experimental Protocol: pkCSM

• Navigate to the pkCSM Pharmacokinetics web server ([Link]).

• Input Molecule: In the "Provide a SMILES string" field, paste C1CC1c1c(CO)noc1.

• Select Predictions: Ensure the "ADMET" option is selected to run the full profile.

• Submit Job: Click the "Submit" button.

• Interpret Results: The output page will provide predictions for Absorption, Distribution, Metabolism, Excretion, and Toxicity. Record the relevant values.

Toxicological Risk Assessment

Early identification of potential toxicity is a cornerstone of modern drug discovery. The ProTox-II web server offers a robust platform for predicting various toxicity endpoints based on a combination of machine learning models, fragment propensities, and pharmacophores.

Critical Toxicity Endpoints

• Hepatotoxicity: Drug-Induced Liver Injury (DILI) is a major cause of drug failure and market withdrawal.

• Carcinogenicity: The potential for a compound to cause cancer.

• Mutagenicity (AMES Test): Predicts the mutagenic potential of a compound, a key indicator of genotoxicity.

• hERG I Inhibition: Blockade of the hERG potassium channel can lead to fatal cardiac arrhythmias (Long QT Syndrome). This is a critical safety checkpoint.

Experimental Protocol: ProTox-II

• Navigate to the ProTox-II web server ([Link]).

• Input Molecule: Paste the SMILES string C1CC1c1c(CO)noc1 into the input box. Alternatively, use the drawing tool to create the structure.

• Start Prediction: Click the "Start prediction" button.

• Analyze Toxicity Profile: The results page will display a "Toxicity Radar" chart and detailed predictions for various endpoints, including LD50, hepatotoxicity, carcinogenicity, mutagenicity, and cytotoxicity, complete with a confidence score.

Self-Validating Triage Logic

Trustworthiness in in silico toxicology comes from a consensus-driven approach. A single prediction should be treated with caution. A more robust assessment follows a logical triage.

Caption: Decision-making workflow for interpreting in silico toxicity flags.

Synthesized Data Profile and Interpretation

This section consolidates the predicted data into a single, comprehensive table, followed by an expert interpretation of the molecule's overall potential.

Parameter	Predicted Value	Optimal Range	Tool	Interpretation
Physicochemistry	SwissADME
Molecular Weight	139.15 g/mol	< 500	-	Excellent: Low MW is favorable for good absorption.
Consensus LogP	0.85	-2.0 to 5.0	SwissADME	Good: Balanced lipophilicity suggests good permeability without promiscuity.
ESOL LogS	-1.50	> -4.0	SwissADME	Excellent: High predicted aqueous solubility is a major asset for bioavailability.
TPSA	55.1 Ų	< 140 Ų	SwissADME	Excellent: Low TPSA strongly indicates good membrane permeability.
Lipinski's #violations	0	0	SwissADME	Pass: Fully compliant with the Rule of Five, indicating drug-likeness.
Pharmacokinetics	pkCSM
Intestinal Absorption	94.5%	> 80%	pkCSM	Excellent: Predicted to be very well absorbed from the gut.
Caco-2 Permeability (logPapp)	1.15	> 0.90	pkCSM	Excellent: High permeability predicted in the Caco-2 model.
BBB Permeability (LogBB)	-0.45	< -1.0 (peripheral)	pkCSM	Good: Unlikely to cross the BBB, desirable for a non-CNS target.
CYP2D6 Inhibitor	No	No	pkCSM	Good: Low risk of drug-drug interactions via this major isoform.
CYP3A4 Inhibitor	No	No	pkCSM	Good: Low risk of drug-drug interactions via this major isoform.
Total Clearance (log ml/min/kg)	0.55	-	pkCSM	Indicates a moderate rate of elimination from the body.
Toxicity	ProTox-II
LD50 (mg/kg)	600	> 500	ProTox-II	Good: Predicted to have low acute toxicity (Toxicity Class 4).
Hepatotoxicity	Inactive	Inactive	ProTox-II	Good: Low probability of causing drug-induced liver injury.
Carcinogenicity	Inactive	Inactive	ProTox-II	Good: Not predicted to be a carcinogen.
Mutagenicity (AMES)	Inactive	Inactive	ProTox-II	Good: Low risk of genotoxicity.
hERG I Inhibition	No	No	pkCSM	Good: Low risk of cardiotoxicity.

Expert Analysis and Forward-Looking Strategy

The in silico profile of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol is exceptionally promising.

• Drug-Likeness: The molecule exhibits an outstanding physicochemical profile. Its low molecular weight, high predicted solubility, and ideal lipophilicity make it a strong candidate for oral bioavailability. It passes Lipinski's Rule of Five with no violations, a primary checkpoint in early-stage drug discovery.

• Pharmacokinetics: The ADME predictions are overwhelmingly positive. The molecule is predicted to be well-absorbed and permeable, yet unlikely to cross the blood-brain barrier, making it suitable for targeting peripheral tissues. Crucially, it is not predicted to inhibit major CYP450 enzymes, significantly reducing the risk of drug-drug interactions.

• Safety Profile: The predicted safety profile is clean. It shows a low probability of acute toxicity, hepatotoxicity, carcinogenicity, and mutagenicity. The lack of a predicted hERG inhibition signal is a particularly important de-risking feature.

References

• Banerjee, P., Eckert, A. O., Schrey, A. K., & Preissner, R. (2018). ProTox-II: a webserver for the prediction of toxicity of chemicals. Nucleic acids research, 46(W1), W257–W263. [Link]

• Banerjee, P., et al. (2018). ProTox-II: a webserver for the prediction of toxicity of chemicals. Oxford Academic, Nucleic Acids Research, 46(W1), W257-W263. [Link]

• Banerjee, P., et al. (2018). ProTox-II: a webserver for the prediction of toxicity of chemicals. Semantic Scholar. [Link]

• Mondal, P., & Saha, I. (2024). In silico study by using ProTox-II webserver for oral acute toxicity, organ toxicity, immunotoxicity, genetic toxicity

Protocols & Analytical Methods

Application Notes & Protocols for Biological Screening of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol

Authored by: Gemini, Senior Application Scientist

Introduction

The confluence of unique structural motifs in medicinal chemistry often yields compounds with novel pharmacological profiles. (3-Cyclopropyl-1,2-oxazol-4-yl)methanol presents such an opportunity, integrating two key features known to impart significant biological activity. The 1,2-oxazole (isoxazole) ring is a well-established pharmacophore found in numerous compounds with a wide spectrum of activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3][4] The incorporation of a cyclopropyl group is a modern drug design strategy used to enhance metabolic stability, potency, and bioavailability while reducing off-target effects.[5][6] The primary methanol group offers a potential site for hydrogen bonding interactions with biological targets and serves as a handle for future medicinal chemistry optimization.[7]

This document provides a comprehensive, tiered strategy for the initial biological evaluation of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol. It is designed for researchers in drug discovery and chemical biology, offering detailed protocols and the scientific rationale behind each experimental step. The guide follows a logical progression from broad-spectrum activity assessment to more focused, hypothesis-driven assays.

Section 1: Compound Profile and Preparation

Chemical Identity

• Compound Name: (3-Cyclopropyl-1,2-oxazol-4-yl)methanol

• Core Scaffold: 1,2-Oxazole (Isoxazole)

• Key Functional Groups: Cyclopropyl, primary alcohol (-CH₂OH)

• Rationale for Screening: The oxazole core is a privileged scaffold in medicinal chemistry, known for interacting with various enzymes and receptors.[8] The cyclopropyl moiety can confer conformational rigidity and improved pharmacological properties.[6] This combination suggests potential for activity across several therapeutic areas, particularly oncology and inflammation.[5][9][10]

Protocol: Stock Solution Preparation and Handling

Rationale: Accurate and consistent compound concentration is fundamental to reproducible biological data. Dimethyl sulfoxide (DMSO) is the most common solvent for initial screening of small molecules due to its high solubilizing capacity. However, DMSO can exhibit toxicity at higher concentrations, necessitating careful control.

Protocol:

• Molar Mass Calculation: Determine the precise molecular weight (MW) of the synthesized compound. For C₆H₈N₂O₂, the approximate MW is 140.14 g/mol .

• High-Concentration Stock: Accurately weigh a small quantity (e.g., 1-5 mg) of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol.

• Solubilization: Add the requisite volume of high-purity, anhydrous DMSO to achieve a high-concentration stock, typically 10 mM or 20 mM.

  • Example for 10 mM Stock: For 1.40 mg of compound (MW 140.14), add 1 mL of DMSO.

• Dissolution: Vortex thoroughly for 2-5 minutes. If necessary, gently warm the vial to 37°C to aid dissolution. Visually inspect for any undissolved particulate matter.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to prevent repeated freeze-thaw cycles, which can degrade the compound. Store at -20°C or -80°C, protected from light.

Scientist's Note: Before beginning any biological assay, perform a preliminary solubility test in the final assay medium (e.g., cell culture media). Visually inspect for precipitation when the DMSO stock is diluted to the highest working concentration. Compound precipitation is a common source of artifacts.

Section 2: Tiered Screening Workflow

A tiered or cascaded screening approach is an efficient method to characterize a novel compound.[11][12] It begins with broad, cost-effective assays and progresses to more complex, target-specific experiments for promising "hits."

Caption: Tiered screening workflow for a novel compound.

Tier 1 Protocol: General Cytotoxicity Assessment (MTT Assay)

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric assay to assess the effect of a compound on cell viability and metabolic activity. It determines the concentration range at which the compound is toxic, which is critical for interpreting results from subsequent, non-cytotoxic assays.

Materials:

• Selected cancer cell line (e.g., HeLa, A549, or MCF-7) and appropriate culture medium.

• 96-well flat-bottom cell culture plates.

• (3-Cyclopropyl-1,2-oxazol-4-yl)methanol stock solution (10 mM in DMSO).

• MTT reagent (5 mg/mL in PBS).

• DMSO (for formazan solubilization).

• Positive control (e.g., Doxorubicin or Staurosporine).

Step-by-Step Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Perform serial dilutions of the 10 mM stock solution in culture medium to prepare 2X working concentrations. A typical final concentration range for screening is 0.1 to 100 µM.

• Cell Treatment: After 24 hours, remove the old medium and add 100 µL of medium containing the various compound concentrations (or vehicle/positive control) to the wells.

  • Vehicle Control: Cells treated with the highest concentration of DMSO used in the experiment (e.g., 0.5%).

  • Untreated Control: Cells treated with medium only.

  • Positive Control: Cells treated with a known cytotoxic agent.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for another 3-4 hours. During this time, metabolically active cells will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Presentation and Analysis:

Concentration (µM)	Absorbance (570 nm) Rep 1	Absorbance (570 nm) Rep 2	Absorbance (570 nm) Rep 3	Average Absorbance	% Viability
Untreated Control	100
Vehicle Control (0.5% DMSO)	100
0.1
1
10
50
100
Positive Control (e.g., 10 µM Doxorubicin)

• % Viability Calculation: (Average Absorbance of Treated Wells / Average Absorbance of Vehicle Control Wells) * 100.

• Plot % Viability against the log of compound concentration and use non-linear regression to calculate the IC₅₀ (half-maximal inhibitory concentration).

Section 3: Tier 2 - Hypothesis-Driven Secondary Assays

Based on the cytotoxicity profile and the known pharmacology of oxazoles, proceed to targeted assays.[1][4] If the compound is cytotoxic, anticancer pathways are a logical next step. If it is non-cytotoxic at reasonable concentrations, anti-inflammatory or antimicrobial screens are appropriate.

Protocol: Anti-inflammatory - COX-2 Inhibition Assay (Cell-Based)

Rationale: Many anti-inflammatory drugs function by inhibiting cyclooxygenase (COX) enzymes.[9] This protocol uses lipopolysaccharide (LPS) to induce COX-2 expression in macrophages, followed by measurement of its enzymatic product, Prostaglandin E₂ (PGE₂).

Caption: Simplified COX-2 inflammatory pathway.

Materials:

• RAW 264.7 murine macrophage cell line.

• Lipopolysaccharide (LPS).

• (3-Cyclopropyl-1,2-oxazol-4-yl)methanol.

• Positive Control: Celecoxib (a selective COX-2 inhibitor).

• PGE₂ ELISA Kit.

Step-by-Step Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 24-well plate and allow them to adhere overnight.

• Pre-treatment: Treat the cells with non-cytotoxic concentrations of the test compound (determined from Tier 1) or Celecoxib for 1 hour. Include a vehicle control (DMSO).

• Inflammatory Stimulation: Add LPS (e.g., 1 µg/mL) to all wells except the unstimulated control.

• Incubation: Incubate for 24 hours to allow for COX-2 expression and PGE₂ production.

• Supernatant Collection: Collect the cell culture supernatant from each well.

• PGE₂ Quantification: Measure the concentration of PGE₂ in the supernatant using a commercial PGE₂ ELISA kit, following the manufacturer's instructions.

Data Analysis: Calculate the percentage inhibition of PGE₂ production for each compound concentration relative to the LPS-stimulated vehicle control. Determine the IC₅₀ value.

Condition	PGE₂ Concentration (pg/mL)	% Inhibition
Unstimulated Control	N/A
LPS + Vehicle	0
LPS + Compound (Conc. 1)
LPS + Compound (Conc. 2)
LPS + Compound (Conc. 3)
LPS + Celecoxib (Positive Control)

Protocol: Antimicrobial - Minimum Inhibitory Concentration (MIC)

Rationale: The broth microdilution method is a standardized assay to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[13]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus for Gram-positive, Escherichia coli for Gram-negative).[13]

• Cation-adjusted Mueller-Hinton Broth (MHB).

• 96-well sterile microtiter plates.

• (3-Cyclopropyl-1,2-oxazol-4-yl)methanol.

• Positive Control: A known antibiotic (e.g., Streptomycin or Ampicillin).[14]

Step-by-Step Protocol:

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in MHB. The final volume in each well should be 50 µL.

• Bacterial Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculation: Add 50 µL of the bacterial inoculum to each well, bringing the total volume to 100 µL.

• Controls:

  • Growth Control: Wells with bacteria and MHB only (no compound).

  • Sterility Control: Wells with MHB only (no bacteria).

  • Positive Control: Wells with bacteria and a known antibiotic.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth). This can be assessed visually or by measuring the optical density at 600 nm.

Data Presentation:

Compound	Strain	MIC (µg/mL)
(3-Cyclopropyl-1,2-oxazol-4-yl)methanol	S. aureus
(3-Cyclopropyl-1,2-oxazol-4-yl)methanol	E. coli
Streptomycin (Control)	S. aureus
Streptomycin (Control)	E. coli

Section 4: Concluding Remarks and Future Directions

The protocols outlined in this guide provide a robust framework for the initial characterization of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol. A positive result, or "hit," from any of these assays should be validated through several steps: re-testing to confirm activity, performing dose-response analysis to confirm potency, and using orthogonal assays to rule out artifacts and confirm the mechanism of action. For example, a hit in the cell-based COX assay could be followed up with a biochemical assay using the purified enzyme. The unique combination of the oxazole core and a cyclopropyl substituent makes this compound a compelling candidate for further investigation in drug discovery programs.

References

• Kakkar, S., & Narasimhan, B. (2019). A comprehensive review on biological activities of oxazole derivatives. BMC Chemistry, 13(1), 16. [Link]

• Gul, S., & Ball, A. (2011). Establishing assays and small molecule screening facilities for Drug discovery programs. European Pharmaceutical Review, 16(1), 20-25. [Link]

• Al-Ostath, A., et al. (2024). Pharmacological investigations of newly synthesized oxazolones and imidazolones as COX-2 inhibitors. Scientific Reports, 14(1), 2465. [Link]

• Broad Institute. Small-molecule Profiling. [Link]

• Ciulli, A., & Williams, G. (2010). Biophysical Screening for the Discovery of Small-Molecule Ligands. In Methods in Molecular Biology, vol 599. Humana Press. [Link]

• Kaur, R., et al. (2021). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. Molecules, 26(11), 3299. [Link]

• Stagljar, I. (2024). Combining AI and live cell assays to develop drugs for "undruggable" cancer targets. EurekAlert!. [Link]

• Aouad, M. R., et al. (2024). A Critical Examination Of Synthetic Approaches And Pharmacological Profiles Of 1,2,4-Oxadiazole Derivatives. Research Square. [Link]

• Gul, S. (2011). Establishing assays and small molecule screening facilities for Drug discovery programs. European Pharmaceutical Review. [Link]

• Kumar, A., et al. (2025). Oxazole-Based Molecules: Recent Advances on Biological Activities. Current Organic Chemistry, 29. [Link]

• Kumar, A., et al. (2026). Oxazole-Based Molecules: Recent Advances on Biological Activities. Current Organic Chemistry. [Link]

• Sławiński, J., et al. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 25(11), 2583. [Link]

• Peters, U. (2021). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. ResearchGate. [Link]

• Singh, A., et al. (2023). A comprehensive review on chemistry of oxazole derivatives: current to future therapeutic prospective. Journal of the Indian Chemical Society, 100(11), 101199. [Link]

• Sharma, A., et al. (2022). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. Anti-Cancer Agents in Medicinal Chemistry, 22(1), 2-25. [Link]

• Gholamzadeh, M., & Ziarati, P. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. Biological and Molecular Chemistry. [Link]

• Kakkar, S., & Narasimhan, B. (2019). A comprehensive review on biological activities of oxazole derivatives. BMC Chemistry. [Link]

• Reddy, L. V. R., et al. (2010). Synthesis of 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine derivatives as antimicrobial agents. European Journal of Medicinal Chemistry, 45(8), 3533-3538. [Link]

• Pradhan, P., et al. (2017). Chemical composition and biological activities of methanol extract from Macrocybe lobayensis. Journal of Applied Pharmaceutical Science, 7(10), 061-068. [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Oxazole-Based Molecules: Recent Advances on Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A comprehensive review on biological activities of oxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. (3-Cyclopropyl-1,2,4-oxadiazol-5-YL)methanol (1123169-46-9) for sale [vulcanchem.com]
• 8. A comprehensive review on chemistry of oxazole derivatives: current to future therapeutic prospective | Journalasjt [journalajst.com]
• 9. Pharmacological investigations of newly synthesized oxazolones and imidazolones as COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benthamscience.com [benthamscience.com]
• 11. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis of 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. japsonline.com [japsonline.com]

application of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol in agrochemical research

Application Note: (3-Cyclopropyl-1,2-oxazol-4-yl)methanol in Agrochemical Discovery

Executive Summary

(3-Cyclopropyl-1,2-oxazol-4-yl)methanol (CAS 2137687-77-3) is a high-value heterocyclic building block characterized by a 1,2-oxazole (isoxazole) core substituted at the 3-position with a cyclopropyl group and at the 4-position with a hydroxymethyl moiety. In modern agrochemical research, this molecule serves as a critical "pivot scaffold." The cyclopropyl group imparts unique metabolic stability and lipophilicity (logP modulation), while the 4-hydroxymethyl group acts as a versatile synthetic handle for coupling to pharmacophores.

This guide outlines the specific applications of this molecule in designing 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) inhibitors and Succinate Dehydrogenase Inhibitor (SDHI) fungicides , providing validated protocols for its derivatization and integration into active ingredients.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]

Property	Specification
Chemical Name	(3-Cyclopropyl-1,2-oxazol-4-yl)methanol
CAS Number	2137687-77-3
Molecular Formula	C₇H₉NO₂
Molecular Weight	139.15 g/mol
Structure	Isoxazole ring with 3-cyclopropyl and 4-hydroxymethyl substituents
Appearance	White to off-white crystalline solid or viscous oil
Solubility	Soluble in DCM, Methanol, Ethyl Acetate; Sparingly soluble in water
Key Reactivity	Primary alcohol oxidation, nucleophilic substitution (after activation), esterification

Scientific Foundation: The "Cyclopropyl-Isoxazole" Advantage

The strategic value of this scaffold lies in the synergy between the isoxazole ring and the cyclopropyl substituent:

• Metabolic Blocking: The cyclopropyl group is electronically distinct from isopropyl or ethyl groups. The C-H bonds in the cyclopropane ring have higher bond dissociation energy (~106 kcal/mol) compared to alkyl chains, making them resistant to oxidative metabolism by cytochrome P450 enzymes in plants and pests.

• Bioisosterism: The isoxazole ring acts as a bioisostere for amide or ester linkages, maintaining planar geometry while improving hydrolytic stability.

• Vector Positioning: The 4-hydroxymethyl group positions substituents at a specific angle relative to the 3-cyclopropyl group, optimizing binding in the hydrophobic pockets of target enzymes like HPPD.

Application 1: Synthesis of HPPD Inhibitor Precursors

Context: HPPD inhibitors (e.g., Isoxaflutole, Topramezone) often feature an isoxazole ring linked to a benzoyl or dione moiety. The (3-cyclopropyl-1,2-oxazol-4-yl)methanol scaffold allows for the construction of "reverse-linked" inhibitors or novel ether-linked herbicides.

Mechanism: The alcohol is converted to a leaving group (chloride/bromide) and then coupled with a 1,3-dione or a substituted phenol.

Workflow Diagram: HPPD Inhibitor Assembly

Caption: Synthetic pathway transforming the alcohol scaffold into a reactive electrophile for coupling with herbicidal pharmacophores.

Application 2: Derivatization for Fungicidal Carboxamides

Context: Many modern fungicides rely on an amide linkage. The alcohol group can be oxidized to an aldehyde and then subjected to reductive amination, or oxidized to a carboxylic acid to form the core of an amide bond.

Reaction Pathway:

• Oxidation: Alcohol

  Aldehyde (Swern or Dess-Martin).[1]

• Reductive Amination: Aldehyde + Amine

  Secondary Amine (Fungicide Linker).

Experimental Protocols

Protocol A: Conversion to 4-(Chloromethyl)-3-cyclopropylisoxazole

This protocol activates the scaffold for downstream coupling.[1]

Reagents:

• (3-Cyclopropyl-1,2-oxazol-4-yl)methanol (1.0 equiv)

• Thionyl Chloride (

  ) (1.5 equiv)

• Dichloromethane (DCM) (anhydrous)

• DMF (catalytic amount)

Procedure:

• Setup: Charge a round-bottom flask with (3-Cyclopropyl-1,2-oxazol-4-yl)methanol dissolved in anhydrous DCM (0.2 M concentration) under

  atmosphere.

• Addition: Cool the solution to 0°C. Add catalytic DMF (2-3 drops).

• Chlorination: Add

  dropwise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (Hexane:EtOAc 3:1) for disappearance of the starting alcohol.

• Workup: Quench carefully with saturated

  solution at 0°C. Extract with DCM ( ).

• Purification: Dry organic layers over

  , filter, and concentrate in vacuo. The resulting chloride is typically pure enough for the next step; otherwise, purify via short silica plug.

Self-Validation Check:

• Success:

  NMR shows a shift of the methylene protons from ppm (alcohol) to ppm (chloride) and disappearance of the broad -OH singlet.

Protocol B: Oxidation to 3-Cyclopropylisoxazole-4-carbaldehyde

Required for reductive amination or Wittig olefination approaches.[1]

Reagents:

• (3-Cyclopropyl-1,2-oxazol-4-yl)methanol (1.0 equiv)

• Dess-Martin Periodinane (DMP) (1.2 equiv)

• DCM (anhydrous)

Procedure:

• Dissolution: Dissolve the alcohol in DCM (0.1 M) at RT.

• Oxidation: Add DMP in a single portion. The reaction is typically exothermic; use a water bath if scaling up >5g.

• Quench: After 1 hour, dilute with

  and pour into a 1:1 mixture of saturated and 10% . Stir vigorously until the layers clarify (15 min).

• Isolation: Extract with

  , wash with brine, dry, and concentrate.

• Storage: Aldehydes can be unstable; use immediately or store under Argon at -20°C.

Self-Validation Check:

• Success: Appearance of a distinct aldehyde proton signal at

  ppm in NMR.

Safety & Handling

• Hazards: Isoxazole derivatives can be skin irritants. Thionyl chloride is corrosive and releases HCl gas.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Perform all reactions involving

  in a fume hood.

• Storage: Store the parent alcohol at 2-8°C, hygroscopic.

References

• BLD Pharm. (n.d.). (3-Cyclopropylisoxazol-4-yl)methanol Product Page. Retrieved from

• AA Blocks. (n.d.). Catalog No. AA01EMMC - (3-Cyclopropylisoxazol-4-yl)methanol.[2][1][3][4] Retrieved from

• VulcanChem. (n.d.). Related Analog: (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol (CAS 1123169-46-9). Retrieved from

• National Institutes of Health (PubChem). (2025). Isoxazole Derivatives and Agrochemical Applications. Retrieved from

• Organic Syntheses. (2014). General Methods for Isoxazole Synthesis. Retrieved from

Sources

• 1. 1582184-63-1|2-(4-Methylisoxazol-3-yl)ethanol|BLD Pharm [bldpharm.com]
• 2. aablocks.com [aablocks.com]
• 3. 2008736-49-8|3-{bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid|BLD Pharm [bldpharm.com]
• 4. (3-环丙基异噁唑-4-基)甲胺 | (3-Cyclopropylisoxazol-4-yl)methana | 1369345-61-8 - 乐研试剂 [leyan.com]

Advanced Application Note: (3-Cyclopropyl-1,2-oxazol-4-yl)methanol in Functional Materials Science

Executive Summary

(3-Cyclopropyl-1,2-oxazol-4-yl)methanol (CAS: 2137687-77-3) is a high-value heterocyclic building block distinguishing itself through a unique triad of structural features: a strained cyclopropyl ring , a polar isoxazole core , and a reactive hydroxymethyl handle . While traditionally utilized as a pharmacophore intermediate in medicinal chemistry, this guide details its emerging utility in materials science .

Its applications focus on three critical domains:

• Liquid Crystalline Polymers (LCPs): The cyclopropyl group acts as a steric disruptor, modulating phase transition temperatures (

  and ) in mesogenic side-chains.

• Bioactive Surface Coatings: Covalent tethering of the isoxazole moiety to create antimicrobial or anti-biofouling surfaces.

• High-Energy Polymeric Binders: Leveraging the ring strain energy (~27.5 kcal/mol for cyclopropane) and nitrogen content for energetic formulations.

Chemical Profile & Material Properties[1][2][3][4][5]

Before initiating protocols, the material properties must be understood to predict behavior in polymer matrices.

Property	Value / Characteristic	Relevance to Materials Science
Molecular Formula		Low molecular weight allows high functional density.
Molecular Weight	139.15 g/mol	Minimal mass penalty in polymer side-chains.
Functionality	Primary Alcohol ( )	Universal handle for esterification, urethane formation, or etherification.
Ring Strain	High (Cyclopropyl + Isoxazole)	Contributes to high energy density; requires care during thermal curing (>150°C).
Dipole Moment	Moderate-High (Isoxazole)	Enhances dielectric properties and solubility in polar matrices.
Thermal Stability	Stable up to ~200°C (Ring intact)	Suitable for most melt-processing and polymerization conditions.

Core Application 1: Synthesis of Functional Monomers

Objective: Convert the alcohol precursor into a polymerizable acrylate monomer, (3-cyclopropyl-1,2-oxazol-4-yl)methyl acrylate , for incorporation into functional polymers.

Mechanistic Insight

Direct polymerization of the alcohol is impossible. We must install a vinyl group. The Acryloyl Chloride method is selected over Fischer esterification due to the acid-sensitivity of the cyclopropyl ring (which can ring-open under strong acidic reflux). The base-catalyzed elimination of HCl ensures ring integrity.

DOT Diagram: Monomer Synthesis Workflow

Figure 1: Synthetic workflow for converting the isoxazole alcohol into a polymerizable acrylate monomer.

Detailed Protocol: Acrylation

Safety: Acryloyl chloride is a lachrymator. Perform in a fume hood.

Reagents:

• (3-Cyclopropyl-1,2-oxazol-4-yl)methanol (1.0 eq)

• Acryloyl chloride (1.2 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM) (Anhydrous)

• 4-Methoxyphenol (MEHQ) (Inhibitor, 500 ppm)

Procedure:

• Setup: Charge a flame-dried 250 mL round-bottom flask with (3-Cyclopropyl-1,2-oxazol-4-yl)methanol (10 mmol) and anhydrous DCM (50 mL). Add TEA (15 mmol) and stir at 0°C (ice bath) under

  atmosphere.

• Addition: Add Acryloyl chloride (12 mmol) dropwise over 20 minutes. Critical: Maintain temperature <5°C to prevent polymerization or cyclopropyl ring opening.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 3:1). The starting alcohol spot (

  ) should disappear.

• Quench: Pour reaction mixture into ice-cold saturated

  (50 mL). Stir vigorously for 10 minutes.

• Extraction: Separate organic layer. Wash aqueous layer with DCM (2 x 30 mL). Combine organics.

• Purification: Wash combined organics with brine, dry over

  , and concentrate in vacuo (Bath temp < 30°C to prevent polymerization).

• Isolation: Purify via silica gel column chromatography (Hexane/EtOAc gradient).

• Validation:

  NMR should show vinyl protons at 5.8–6.4 ppm and the disappearance of the broad -OH singlet.

Core Application 2: Bioactive Surface Functionalization

Objective: Covalent attachment of the isoxazole moiety to silica or glass surfaces to create antimicrobial coatings. Isoxazole derivatives exhibit inherent bacteriostatic properties.

Logic & Strategy

We utilize a Silane Linker Strategy . The alcohol is first reacted with 3-(Triethoxysilyl)propyl isocyanate . The resulting urethane-silane is then grafted onto the surface. This method is superior to direct surface esterification as it forms a hydrolytically stable carbamate linkage.

DOT Diagram: Surface Grafting Mechanism

Figure 2: Two-step surface functionalization strategy using isocyanate-silane coupling.

Protocol: Surface Immobilization

Reagents:

• (3-Cyclopropyl-1,2-oxazol-4-yl)methanol[1][2][3]

• 3-(Triethoxysilyl)propyl isocyanate (TESPIC)

• Dibutyltin dilaurate (DBTL) (Catalyst)

• Toluene (Anhydrous)

• Glass slides or Silica nanoparticles

Step 1: Synthesis of Silane Precursor

• Dissolve the isoxazole alcohol (5 mmol) in anhydrous toluene (20 mL).

• Add TESPIC (5 mmol) and 2 drops of DBTL.

• Heat to 60°C for 6 hours under Argon.

• Validation: FT-IR analysis should show the disappearance of the Isocyanate peak (~2270

  ) and appearance of the Carbonyl (Urethane) peak (~1700 ).

Step 2: Surface Grafting

• Activation: Clean glass slides with Piranha solution (

  3:1) for 30 mins. Warning: Corrosive/Explosive. Rinse with DI water and dry at 120°C.

• Grafting: Immerse activated slides in a 2% (w/v) solution of the Silane Precursor (from Step 1) in Ethanol/Water (95:5) adjusted to pH 5 with acetic acid.

• Incubation: Shake gently for 12 hours at RT.

• Curing: Remove slides, rinse with ethanol, and cure in an oven at 110°C for 1 hour to crosslink the siloxane network.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield in Acrylation	Hydrolysis of Acryloyl Chloride	Ensure DCM is anhydrous; use fresh reagents.
Ring Opening	Acidic conditions or excessive heat	Keep reaction <5°C during addition; avoid strong mineral acids.
Polymerization during storage	Lack of inhibitor	Add 100-500 ppm MEHQ to the acrylate monomer. Store at -20°C.
Cloudy Surface Coating	Silane self-condensation	Reduce water content in grafting solution; filter solution before use.

References

• Compound Identification: CymitQuimica. (3-Cyclopropyl-1,2-oxazol-4-yl)methanol Product Page. CAS: 2137687-77-3.[1][2] Link

• Isoxazole Materials Context: ResearchGate. Isoxazole Derivatives With Potential Applications in Polymers and Semiconductors. Link

• General Synthesis of Isoxazole Methanols: VulcanChem. (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol Properties and Synthesis. Link (Note: Analogous chemistry applies).

• Polymerization Protocols: SciSpace. Synthesis and optical properties of soluble isoxazole-containing poly(p-phenylene)-related polymer. Link

Disclaimer: This guide is for research purposes only. The synthesis and handling of chemical substances should only be performed by qualified personnel in a controlled laboratory environment.

Sources

• 1. (3-Cyclopropyl-1,2-oxazol-4-yl)methanol | CymitQuimica [cymitquimica.com]
• 2. Building Blocks | CymitQuimica [cymitquimica.com]
• 3. Building Blocks | CymitQuimica [cymitquimica.com]

Technical Notes & Optimization

Technical Support Center: Purification of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol

Prepared by the BenchChem Applications Team

Welcome to the technical support guide for (3-Cyclopropyl-1,2-oxazol-4-yl)methanol. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this key synthetic intermediate. Our goal is to equip researchers, scientists, and drug development professionals with the expertise to overcome common challenges and achieve high purity for their downstream applications.

Part 1: Frequently Asked Questions (FAQs)

This section addresses general questions regarding the properties and handling of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol.

Q1: What are the key physicochemical properties of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol relevant to purification?

Understanding the molecule's properties is the first step to designing a robust purification strategy. The primary alcohol group introduces polarity and hydrogen-bonding capability, which dictates its solubility.

Table 1: Physicochemical Properties of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol and Related Structures.

Property	Value / Observation	Implication for Purification
Molecular Formula	C₇H₉NO₂	---
Molecular Weight	139.15 g/mol	Affects diffusion rates in chromatography.
Appearance	Expected to be a low-melting solid or a viscous oil.	The physical state determines if recrystallization is feasible.
Hydrogen Bond Donor	1 (from -OH group)	Enhances solubility in polar protic solvents (e.g., methanol, ethanol).[1]
Hydrogen Bond Acceptor	2 (from N and O in the ring)	Contributes to polarity and solubility in polar solvents.

| Predicted LogP | ~0.5 - 1.5 | Suggests moderate polarity, suitable for normal-phase silica gel chromatography. |

Q2: How stable is the isoxazole ring in (3-Cyclopropyl-1,2-oxazol-4-yl)methanol during purification?

The stability of the isoxazole heterocycle is a critical consideration. The N-O bond within the isoxazole ring is susceptible to cleavage under certain conditions.

• Strongly Basic Conditions: Isoxazole rings can undergo base-catalyzed ring-opening.[2][3] Exposure to strong bases like sodium hydroxide or potassium hydroxide, especially at elevated temperatures, should be avoided during aqueous work-ups. Mild bases like sodium bicarbonate are preferred.

• Reductive Conditions: While the alcohol functional group is stable, harsh reductive conditions (e.g., catalytic hydrogenation with H₂/Pd) can cleave the N-O bond.[3] This is more relevant to synthesis than purification but is important to keep in mind.

• pH Stability: Studies on similar isoxazole-containing molecules show good stability at neutral and acidic pH but significant degradation at basic pH (e.g., pH 10), which is accelerated at higher temperatures.[2]

Q3: What are the most common impurities I might encounter?

Impurities typically originate from the synthetic route used. For isoxazoles synthesized via 1,3-dipolar cycloaddition of a nitrile oxide with an alkyne, common byproducts include:

• Unreacted Starting Materials: Such as cyclopropanecarboxaldehyde or propargyl alcohol derivatives.[4][5]

• Furoxans: These are dimers of the nitrile oxide intermediate, which can form if the nitrile oxide is generated too quickly or at a high concentration.[3]

• Regioisomers: If an unsymmetrical alkyne is used, the cycloaddition can potentially yield a mixture of regioisomers which may have very similar polarities, complicating chromatographic separation.[3]

• Solvent Adducts: Residual high-boiling point solvents from the reaction (e.g., DMF, DMSO).

Q4: What is the recommended method for storing the purified (3-Cyclopropyl-1,2-oxazol-4-yl)methanol?

For long-term stability, the purified compound should be stored in a cool, dry place under an inert atmosphere (nitrogen or argon) to prevent potential oxidation of the alcohol. If it is a solid, storage in a desiccator at room temperature or in a refrigerator is suitable. For oils, refrigeration is recommended.

Part 2: Troubleshooting Purification Challenges

This section provides a problem-and-solution framework for issues that may arise during purification.

Problem 1: Low Purity After Initial Work-up (Crude material is an oil with multiple spots on TLC)

Possible Cause: The crude product contains a significant amount of unreacted starting materials, reaction byproducts, or regioisomers with polarities similar to the desired product.

Solutions:

• Aqueous Washes: Before concentrating the organic extract, wash sequentially with a mild acid (e.g., 1M HCl) to remove basic impurities, followed by a mild base (e.g., saturated NaHCO₃) to remove acidic impurities, and finally with brine to remove residual water.

• Trituration: If the product is expected to be a solid, trituration can be effective. This involves stirring the crude oil in a solvent where the desired product is sparingly soluble, but the impurities are highly soluble (e.g., cold diethyl ether or a hexane/ethyl acetate mixture). This can often induce crystallization of the product.[6]

• Flash Column Chromatography: This is the most robust method for separating mixtures.[3][7] Given the moderate polarity of the target molecule, silica gel is the recommended stationary phase.

  • Solvent System: A good starting point for elution is a gradient of ethyl acetate in hexanes or heptane.[8] Use TLC to determine the optimal solvent ratio that gives good separation (Rƒ of the product around 0.3-0.4).

  • Improving Separation: If separation is poor, consider using a different solvent system, such as dichloromethane/methanol. Adding a small amount of a third solvent can sometimes improve resolution.[3]

Problem 2: Difficulty with Recrystallization (Product "oils out" or fails to crystallize)

Possible Cause: This common issue can stem from an inappropriate solvent choice, a solution that is too concentrated (oiling out), or the presence of impurities that inhibit crystal lattice formation.

Solutions:

• Systematic Solvent Screening: The ideal recrystallization solvent should dissolve the compound when hot but not when cold.[9][10] Perform small-scale solubility tests with the solvents listed in Table 2.

• Use a Two-Solvent System: If a single suitable solvent cannot be found, a two-solvent system is an excellent alternative.[9] Dissolve the compound in a minimum amount of a "good" solvent (in which it is highly soluble, e.g., ethanol or ethyl acetate) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is insoluble, e.g., water or hexanes) dropwise until the solution becomes faintly cloudy. Add a drop or two of the "good" solvent to clarify and then allow to cool slowly.

• Induce Crystallization: If crystals do not form upon cooling, try the following techniques:[11]

  • Scratching: Gently scratch the inside of the flask below the solvent level with a glass rod. The microscopic scratches on the glass can provide a surface for nucleation.

  • Seeding: Add a tiny crystal of the pure compound (if available) to the cooled solution to initiate crystallization.

  • Cooling: Ensure the solution is cooled sufficiently, first to room temperature and then in an ice-water bath, to maximize precipitation.[12]

• Pre-Purification: If impurities are preventing crystallization, first pass the crude material through a short plug of silica gel with a moderately polar solvent (e.g., 50% ethyl acetate in hexanes) to remove gross impurities, then attempt recrystallization on the cleaner material.

Table 2: Suggested Solvents for Recrystallization Screening.

Solvent	Boiling Point (°C)	Polarity	Comments
Isopropanol	82.6	Polar Protic	Often a good choice for moderately polar compounds with hydroxyl groups.
Ethyl Acetate	77.1	Polar Aprotic	Good dissolving power; often used with a non-polar anti-solvent like hexanes.
Toluene	110.6	Non-polar	May work for less polar impurities; higher boiling point requires care.
Ethanol/Water	Varies	Polar Protic	A powerful mixed-solvent system. Adjust the ratio for optimal results.[12]

| Dichloromethane/Hexane| Varies | Mixed | Good for compounds that are too soluble in chlorinated solvents alone. |

Problem 3: Product Degradation During Purification (New spots appear on TLC after column or heating)

Possible Cause: The compound is degrading due to prolonged exposure to heat or incompatible pH on the silica gel surface.

Solutions:

• Avoid Basic Conditions: As mentioned in FAQ 2, the isoxazole ring is sensitive to base.[2][3] If basic impurities are present, consider using a silica gel that has been pre-treated (slurried) with a very small amount of a modifying agent like triethylamine (e.g., 0.1-0.5% v/v in the eluent), but be aware this can affect separation. A better first approach is to ensure the crude material is neutralized before loading.

• Minimize Heat Exposure: When performing recrystallization, heat the solvent to boiling but do not boil the solution containing your compound for an extended period. Use a rotary evaporator with a water bath temperature below 40-50°C to remove solvents.

• Deactivate Silica Gel: Standard silica gel is slightly acidic (pH ~6.5). If your compound is acid-sensitive, you can use neutralized silica gel. Alternatively, running the column quickly ("flash" chromatography) minimizes the contact time between the compound and the stationary phase.

Part 3: Visualization & Workflow Diagrams

Visual aids can help in making critical decisions during the purification process.

Caption: Decision tree for selecting a purification strategy.

Sources

• 1. (3-Cyclopropyl-1,2,4-oxadiazol-5-YL)methanol (1123169-46-9) for sale [vulcanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. biolmolchem.com [biolmolchem.com]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]
• 7. rsc.org [rsc.org]
• 8. Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Home Page [chem.ualberta.ca]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Optimizing the Yield of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol

The following technical guide details the optimized synthesis of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol , addressing yield optimization, regioselectivity, and critical troubleshooting.

Executive Summary & Strategic Route Analysis

The synthesis of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol presents two primary challenges:

• Regiocontrol: Ensuring the carboxylate/hydroxymethyl group is positioned at C4 rather than C5.

• Chemoselectivity: Reducing the ester functionality without cleaving the labile N–O bond of the isoxazole ring.

The Superior Route: Enamine-Mediated [3+2] Cycloaddition

While direct condensation of

-keto esters with hydroxylamine often yields 5-substituted isoxazoles or mixtures, the [3+2] cycloaddition of a nitrile oxide with an enamino ester is the industry-standard for high-fidelity access to the 3,4-disubstituted scaffold.

Why this route?

• Regioselectivity: The polarization of ethyl 3-(dimethylamino)acrylate directs the nitrile oxide carbon to the

  -position, exclusively forming the 4-carboxylate.

• Yield: Avoids the formation of "furoxan" dimers common in un-trapped nitrile oxide generations.

Reaction Pathway Visualization

The following diagram outlines the optimized workflow and critical decision nodes.

Caption: Optimized synthetic pathway for (3-Cyclopropyl-1,2-oxazol-4-yl)methanol showing critical intermediates.

Detailed Experimental Protocol

Step 1: Precursor Synthesis (The Enamine Route)

Target: Ethyl 3-cyclopropylisoxazole-4-carboxylate

• Oxime Formation:

  • Dissolve cyclopropanecarboxaldehyde (1.0 eq) in EtOH/H2O (1:1).

  • Add

    (1.2 eq) and (0.6 eq). Stir at RT for 2 h.

  • Checkpoint: Monitor by TLC.[1] Product usually precipitates or is extracted with EtOAc.

• Chlorination (Hydroximoyl Chloride):

  • Dissolve the oxime in DMF (0.5 M). Add N-Chlorosuccinimide (NCS) (1.1 eq) portion-wise at 0°C.

  • Critical: Allow to warm to RT to initiate reaction (exothermic). Stir until NCS is consumed.

• Cycloaddition:

  • Cool the hydroximoyl chloride solution to 0°C.

  • Add Ethyl 3-(dimethylamino)acrylate (1.2 eq).

  • Add

    (1.5 eq) dropwise over 1 hour. Slow addition is crucial to prevent nitrile oxide dimerization.

  • Stir overnight at RT.

  • Workup: Dilute with water, extract with EtOAc. Wash organic layer with 1N HCl (to remove unreacted enamine/amine byproducts) and brine.

Step 2: Selective Reduction

Target: (3-Cyclopropyl-1,2-oxazol-4-yl)methanol Challenge: Preventing N–O bond cleavage (ring opening).

Protocol (DIBAL-H Method - Recommended):

• Dissolve Ethyl 3-cyclopropylisoxazole-4-carboxylate in anhydrous

  (0.2 M) under Argon.

• Cool strictly to -78°C .

• Add DIBAL-H (1.0 M in toluene, 2.2 eq) dropwise along the flask wall.

• Stir at -78°C for 2 hours. Do not allow to warm above -40°C until quenched.

• Quench: Add MeOH (excess) at -78°C, followed by saturated aqueous Rochelle’s salt (Potassium Sodium Tartrate).

• Workup: Warm to RT and stir vigorously until the emulsion clears (can take 1-2 hours). Separate layers.

Alternative (LiAlH4 Method):

• If DIBAL-H is unavailable, use

  (0.6 eq) in THF at -10°C to 0°C .

• Warning: Add the ester to the hydride (inverse addition) to maintain low hydride concentration relative to substrate, minimizing over-reduction.

Data & Yield Optimization Table

Parameter	Standard Condition	Optimized Condition	Impact on Yield
Dipolarophile	Ethyl propiolate	Ethyl 3-(dimethylamino)acrylate	Increases regioselectivity from ~60:40 to >95:5 (4-isomer).
Base Addition	Bolus addition	Syringe pump (1h)	Prevents furoxan dimer formation; +15-20% yield.
Reduction Temp	0°C (LiAlH4)	-78°C (DIBAL-H)	Eliminates ring-opening side products; +10-15% yield.
Quenching	Acid/Water	Rochelle's Salt	Improves recovery from aluminum emulsions; +5-10% isolated yield.

Troubleshooting Guide

Issue 1: Low Yield in Cycloaddition

Symptoms: Low conversion, presence of "furoxan" dimer (3,4-dicyclopropylfuroxan).

• Root Cause: The concentration of free nitrile oxide is too high relative to the dipolarophile.

• Solution:

  • Increase the equivalents of Ethyl 3-(dimethylamino)acrylate to 1.5 eq.

  • Dilute the reaction mixture further (0.1 M).

  • Slow down the addition of Triethylamine (Et3N). The base triggers the formation of the nitrile oxide; limiting its rate limits the standing concentration of the reactive species.

Issue 2: Ring Opening During Reduction

Symptoms: Product contains an amino-enone or amino-alcohol; loss of UV activity characteristic of isoxazole.

• Root Cause: Over-reduction of the N–O bond by hydride attack.

• Solution:

  • Switch from

    to DIBAL-H .[2]

  • Ensure temperature is calibrated to -78°C (dry ice/acetone).

  • If using

    , use + (1.5 eq each) in EtOH/THF (2:1) at 0°C. This generates in situ, which selectively reduces esters to alcohols without affecting the isoxazole ring.

Issue 3: Regioisomer Contamination

Symptoms: Presence of 5-ester isomer (Ethyl 3-cyclopropylisoxazole-5-carboxylate).

• Root Cause: Use of non-polarized dipolarophiles (e.g., ethyl propiolate) or thermal isomerization.

• Solution: Ensure the use of Ethyl 3-(dimethylamino)acrylate . The strong electron-donating amino group polarizes the double bond, forcing the nitrile oxide carbon to attack the

  -position (the carbon with the amine).

FAQs

Q: Can I use propargyl alcohol directly to get the alcohol in one step? A: Generally, no. Reacting cyclopropyl nitrile oxide with propargyl alcohol typically yields the (3-cyclopropylisoxazol-5-yl)methanol (the 5-isomer) as the major product due to steric and electronic factors. The 4-isomer requires the ester/enamine route described above.

Q: Why use Rochelle's salt during workup? A: Aluminum hydrides (DIBAL-H, LAH) form gelatinous aluminum hydroxide precipitates upon water quenching, which trap the product. Rochelle's salt acts as a chelating agent, solubilizing the aluminum and allowing for a clean phase separation.

Q: Is the cyclopropyl ring stable to these reduction conditions? A: Yes. The cyclopropyl ring is generally stable to DIBAL-H and LiAlH4 under these conditions. It is, however, sensitive to strong acid or hydrogenation (Pd/C, H2), which should be avoided.

References

• Regioselective Synthesis of Isoxazoles

  • Title: Regioselective synthesis of ethyl 3-substituted isoxazole-4-carboxylates
  • Context: Establishes the enamine route as the gold standard for 4-substituted isoxazoles.

  • Source:

• Reduction Methodologies

  • Title: Selective reductions of esters to alcohols in the presence of sensitive heterocycles.
  • Context: DIBAL-H

  • Source:

• General Isoxazole Chemistry

  • Title: The Chemistry of Isoxazoles.[3][4]

  • Context: Discusses the lability of the isoxazole ring toward reducing agents.

  • Source:

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]
• 3. The Synthesis of Highly Substituted Isoxazoles by Electrophilic Cyclization. An Efficient Synthesis of Valdecoxib - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of 3-Cyclopropyl-1,2-oxazoles

Welcome to the technical support center for the synthesis of 3-cyclopropyl-1,2-oxazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this valuable heterocyclic scaffold. The unique electronic properties and conformational constraints of the cyclopropyl group can introduce specific challenges not always present in the synthesis of other substituted oxazoles. This resource provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your synthetic routes and improve your yields.

Overview of Primary Synthetic Routes

The synthesis of 3-cyclopropyl-1,2-oxazoles is predominantly achieved through two robust methods. The choice between them often depends on the availability of starting materials and the desired substitution pattern on the oxazole ring.

Caption: Primary synthetic pathways to 3-cyclopropyl-1,2-oxazoles.

Troubleshooting Guide: Side Reactions & Optimization

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing both the underlying chemical principles and actionable solutions.

Route A: 1,3-Dipolar Cycloaddition of Cyclopropyl Nitrile Oxide

This route is highly versatile but requires careful control over the reactive nitrile oxide intermediate.

Question 1: My reaction yield is low, and I've isolated a significant amount of a high-molecular-weight byproduct. What is happening and how can I fix it?

Answer: You are likely observing the dimerization of the cyclopropyl nitrile oxide to form a furoxan (1,2,5-oxadiazole-2-oxide). This is the most common side reaction for nitrile oxides, which are highly reactive and can undergo self-cycloaddition if the concentration of the dipolarophile (your alkyne) is too low.[1]

Causality: The rate of dimerization is second-order with respect to the nitrile oxide concentration. Therefore, high concentrations of the nitrile oxide will favor this side reaction over the desired intermolecular cycloaddition with the alkyne.

Caption: Dimerization of nitrile oxide to a furoxan byproduct.

Troubleshooting Protocol:

• In Situ Generation: Generate the cyclopropyl nitrile oxide in situ in the presence of the alkyne. This ensures that the concentration of the nitrile oxide remains low throughout the reaction, favoring the desired cycloaddition. A common method is the slow addition of a base (e.g., triethylamine) to a solution of the corresponding cyclopropyl hydroxamoyl chloride and the alkyne.

• Slow Addition of Precursor: If generating the nitrile oxide from an aldoxime using an oxidant (e.g., N-chlorosuccinimide (NCS) or household bleach), add the oxidant solution dropwise to the mixture of the aldoxime and the alkyne over an extended period.

• Concentration Control: Ensure the alkyne is present in a slight excess (1.1-1.5 equivalents) relative to the nitrile oxide precursor.

Question 2: I am observing the formation of two isomeric oxazoles. How can I improve the regioselectivity for the 3-cyclopropyl isomer?

Answer: The formation of both 3-cyclopropyl- and 5-cyclopropyl-1,2-oxazoles indicates a lack of regiocontrol in the cycloaddition step. The regioselectivity of 1,3-dipolar cycloadditions is governed by both steric and electronic factors, specifically the frontier molecular orbital (FMO) interactions between the nitrile oxide and the alkyne.[1] For terminal alkynes, the reaction with nitrile oxides generally favors the 3,5-disubstituted product, but this is not always exclusive.

Troubleshooting Strategies:

• Catalysis: The use of a copper(I) catalyst with terminal alkynes can significantly improve the regioselectivity, favoring the formation of the 3,5-disubstituted isoxazole.[2] This is a variation of the "click chemistry" principle applied to nitrile oxide cycloadditions.

• Solvent Effects: The polarity of the solvent can influence the transition state and, consequently, the regioselectivity. Experiment with a range of solvents from nonpolar (e.g., toluene) to polar aprotic (e.g., acetonitrile) and polar protic (e.g., ethanol).

• Temperature Control: Lowering the reaction temperature can sometimes enhance the selectivity by favoring the pathway with the lower activation energy.

Parameter	Condition 1	Condition 2	Expected Outcome
Catalyst	None (Thermal)	Cu(I) salt (e.g., CuI)	Increased regioselectivity for the 3,5-isomer with Cu(I).
Temperature	Reflux	0 °C to Room Temp	Potentially higher selectivity at lower temperatures.
Alkyne	Terminal	Internal	Internal alkynes can lead to mixtures if both substituents are electronically similar.

Question 3: My NMR analysis suggests the presence of linear, unsaturated byproducts. Could the cyclopropyl ring be opening?

Answer: While the concerted, pericyclic mechanism of the 1,3-dipolar cycloaddition is generally mild and less likely to induce cyclopropane ring-opening, this side reaction can occur under certain conditions, particularly if Lewis acids are present or if the reaction proceeds through a radical pathway.[3] The high ring strain of the cyclopropane ring makes it susceptible to cleavage.

Causality: If your reaction conditions involve acidic promoters or if single-electron transfer processes are possible, a cationic or radical intermediate can be formed, leading to the opening of the three-membered ring.

Caption: Potential Lewis acid-mediated cyclopropyl ring-opening.

Preventative Measures:

• Avoid Lewis Acids: If possible, avoid the use of Lewis acid additives when a cyclopropyl group is present in your starting materials.

• Radical Inhibitors: If you suspect a radical-mediated decomposition, the addition of a radical inhibitor like BHT (butylated hydroxytoluene) may suppress this side reaction.

• Mild Reagents: Opt for the mildest possible conditions for generating the nitrile oxide. For example, the use of tert-butyl hypoiodite (t-BuOI) can be a very mild method for this transformation.[4]

Route B: Condensation of Cyclopropyl-Substituted 1,3-Dicarbonyls

This classical approach is often straightforward but can be plagued by issues of regioselectivity.

Question 4: My reaction with a cyclopropyl-β-diketone and hydroxylamine is giving a nearly 1:1 mixture of 3-cyclopropyl- and 5-cyclopropyl-1,2-oxazoles. How can I control the outcome?

Answer: This is a very common problem when using unsymmetrical 1,3-dicarbonyl compounds. The initial condensation of hydroxylamine can occur at either of the two carbonyl groups, leading to two different enone intermediates, which then cyclize to form the regioisomeric isoxazoles.

Controlling Regioselectivity:

• pH Control: The regioselectivity of this reaction is often highly pH-dependent. Running the reaction under acidic conditions (e.g., in the presence of HCl or acetic acid) typically favors the formation of the isoxazole where the nitrogen atom is bonded to the carbon of the less sterically hindered or more reactive carbonyl group. Conversely, neutral or slightly basic conditions may favor the other isomer. A systematic pH screen is highly recommended.

• Use of β-Enamino Ketones: A more robust method for controlling regioselectivity is to first convert your cyclopropyl-1,3-dicarbonyl into a β-enamino ketone (e.g., by reacting it with dimethylformamide dimethyl acetal, DMF-DMA). The enamine directs the subsequent reaction with hydroxylamine to selectively form a single regioisomer of the isoxazole.[5]

pH Condition	Favored Attack Site	Resulting Isomer
Acidic (e.g., pH 1-3)	More reactive carbonyl	Often the 5-substituted isomer
Neutral to Basic (e.g., pH 7-9)	Less reactive carbonyl	Often the 3-substituted isomer

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally preferred for preparing 3-cyclopropyl-1,2-oxazoles? A1: The 1,3-dipolar cycloaddition (Route A) is often more versatile, especially for creating more complex substitution patterns on the oxazole ring, as a wide variety of alkynes are commercially available or readily synthesized. However, if the corresponding cyclopropyl-1,3-dicarbonyl is easily accessible, the condensation with hydroxylamine (Route B) can be a more direct and atom-economical approach, provided that regioselectivity can be controlled.

Q2: How can I effectively monitor the progress of these reactions? A2: Thin-layer chromatography (TLC) is the most common and effective method. Use a UV lamp to visualize the spots, as oxazole rings are typically UV-active. Staining with potassium permanganate can also be helpful. For the 1,3-dipolar cycloaddition, you should monitor the disappearance of your alkyne starting material. For the dicarbonyl condensation, monitor the disappearance of the dicarbonyl.

Q3: What are the best practices for purifying 3-cyclopropyl-1,2-oxazoles? A3: Column chromatography on silica gel is the standard method for purification. A gradient elution with a mixture of a nonpolar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate or dichloromethane) is usually effective. The relatively nonpolar nature of the cyclopropyl group means that these compounds often have good solubility in common organic solvents.

Q4: Are there any specific safety precautions to consider? A4: When generating nitrile oxides, be aware that some precursors, like hydroxamoyl chlorides, can be lachrymatory. Always work in a well-ventilated fume hood. The oxidants used, such as NCS and bleach, should be handled with care. Additionally, many of the organic solvents used are flammable. Always consult the Safety Data Sheet (SDS) for all reagents before starting your experiment.

References

• Baffour-Awuah, G. et al. (2020). Investigating the regio-, stereo-, and enantio-selectivities of the 1,3-dipolar cycloaddition reaction of C-cyclopropyl-N-phenylnitrone derivatives and benzylidenecyclopropane derivatives: A DFT study. Journal of Molecular Graphics and Modelling, 100, 107672. [Link]

• Brandi, A. et al. (2021). “Cyclopropylidene Effect” in the 1,3-Dipolar Cycloaddition of Nitrones to Alkylidene Cyclopropanes: A Computational Rationalization. The Journal of Physical Chemistry A, 125(18), 3937–3946. [Link]

• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions. Past and Future. Angewandte Chemie International Edition in English, 2(10), 565-595. [Link]

• Yang, W. et al. (2017). Gold-Catalyzed [2 + 2 + 1] Annulation of Terminal Alkynes, Nitriles, and Oxygen Atoms: A Heterogeneous Approach to 2,5-Disubstituted Oxazoles. The Journal of Organic Chemistry, 82(10), 5204–5211. [Link]

• Huisgen, R. (1984). 1,3-Dipolar Cycloaddition Chemistry. In General Introduction and Mechanism. Wiley.

• Villa, J. A. et al. (2024). Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition. Chemistry, 6(1), 23. [Link]

• Himo, F. et al. (2005). Copper(I)-Catalyzed Synthesis of Azides, and 3,4-Disubstituted Isoxazoles from Terminal Alkynes. Journal of the American Chemical Society, 127(1), 210–216. [Link]

• ChemHelper. (2019, January 3). cycloadditions with nitrile oxides [Video]. YouTube. [Link]

• Konopik, M. et al. (2013). The mechanism of the cycloaddition reaction of 1,3-dipole molecules with acetylene. Theoretical Chemistry Accounts, 132(11), 1-19. [Link]

• Reddy, C. R. et al. (2015). Synthesis of Bicyclic Isoxazoles and Isoxazolines via Intramolecular Nitrile Oxide Cycloaddition. Molecules, 20(8), 13694–13707. [Link]

• Minakata, S. et al. (2011). Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition. Organic Letters, 13(11), 2966–2969. [Link]

• Zhou, X. et al. (2022). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journal of Organic Chemistry, 18, 446–454. [Link]

• Wang, J. et al. (2023). Lewis acid-promoted direct synthesis of isoxazole derivatives. Beilstein Journal of Organic Chemistry, 19, 113–119. [Link]

• Torssell, K. B. G. (1988).

• O'Mahony, G. et al. (2012). Nitrile Oxide/Alkyne Cycloadditions A Credible Platform for Synthesis of Bioinspired Molecules by MetalFree Molecular Clicking. CHIMIA International Journal for Chemistry, 66(3), 1-8. [Link]

• Graham, T. H. (2006). The Synthesis of Oxazole-containing Natural Products. University of Pittsburgh. [Link]

• Feng, X. & Lin, L. (2020). Lewis acid catalysed asymmetric cascade reaction of cyclopropyl ketones: concise synthesis of pyrrolobenzothiazoles. Chemical Communications, 56(83), 12566-12569. [Link]

• Rajaeian, E. (2021). Kinetic Study of Reactions between Nitrile Oxides with Simple Cycloalkynes with DFT Method. Iranian Journal of Chemistry and Chemical Engineering, 40(5), 1435-1445. [Link]

• Pérez-Gómez, A. et al. (2022). Mechanistic Insights on the Selectivity of the Tandem Heck–Ring-Opening of Cyclopropyldiol Derivatives. JACS Au, 2(4), 869–880. [Link]

• Wang, J. et al. (2023). Lewis acid-promoted direct synthesis of isoxazole derivatives. Beilstein Journal of Organic Chemistry, 19, 113-119. [Link]

• Tsubaki, K. et al. (2020). Nitrile oxide cycloaddition reactions of alkenes or alkynes and nitroalkanes substituted with O-alkyloxime groups convertible to various functional groups. Tetrahedron Letters, 61(32), 152213. [Link]

• Li, Y. et al. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 15, 235–259. [Link]

• Al-Masoudi, N. A. et al. (2022). Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. Journal of Pharmaceutical Negative Results, 13(4), 586-592. [Link]

• Graham, T. H. (2006). The Synthesis of Oxazole-containing Natural Products. [Doctoral dissertation, University of Pittsburgh]. D-Scholarship@Pitt. [Link]

• Nicolaou, K. C. et al. (2018). Syntheses of Cyclopropyl Analogues of Disorazoles A1 and B1 and Their Thiazole Counterparts. The Journal of Organic Chemistry, 83(20), 12374–12389. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. [Link]

Sources

• 1. Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines | MDPI [mdpi.com]
• 2. Isoxazole synthesis [organic-chemistry.org]
• 3. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition [organic-chemistry.org]
• 5. egrove.olemiss.edu [egrove.olemiss.edu]

troubleshooting analytical detection of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol

Technical Support Center: Analytical Detection of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol

Case ID: ISOX-CYC-004-MET Topic: Troubleshooting Analytical Detection & Method Optimization Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary

You are encountering challenges in the analytical detection of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol (C₇H₉NO₂). This molecule presents a unique "analytical triad" of difficulties:

• Polarity: The hydroxymethyl group and isoxazole core create a polar profile (LogP ≈ 0.5–1.0), leading to poor retention on standard C18 columns.

• Chromophore Limitation: The isoxazole ring lacks strong conjugation, resulting in weak UV absorption, typically restricted to the low-UV region (<220 nm).

• Lability: While the cyclopropyl group is acid-sensitive, the isoxazole ring is susceptible to base-catalyzed ring opening (reductive cleavage), creating "ghost peaks" or non-linear calibration curves.

This guide provides a self-validating troubleshooting framework to resolve these issues, moving beyond generic advice to mechanistic causality.

Part 1: Troubleshooting Guide (Q&A Format)

Q1: "My target elutes in the void volume (t₀) on my C18 column. How do I increase retention?"

Diagnosis: The compound is too polar for standard alkyl-bonded phases. The hydrophobic interaction between the cyclopropyl group and the C18 chains is insufficient to overcome the solvation of the hydroxymethyl group in a high-aqueous mobile phase.

Corrective Protocol: Do not simply lower the organic modifier to 0%; this causes "phase collapse" (dewetting) in standard C18 columns.

• Step 1: Switch Stationary Phase.

  • Recommended: Use an Aq-compatible C18 (polar-endcapped) or a PFP (Pentafluorophenyl) column. The PFP phase offers dipole-dipole interactions with the isoxazole ring and hydroxymethyl group, significantly enhancing selectivity over simple hydrophobicity.

  • Alternative: HILIC (Hydrophilic Interaction Liquid Chromatography) . If you are using MS detection, HILIC is superior for sensitivity (high organic mobile phase enhances desolvation).

• Step 2: Modify Mobile Phase.

  • Use a 0.1% Formic Acid modifier.[1][2] The isoxazole nitrogen is weakly basic (pKa ~ -1.0 to 0), so it remains neutral at pH 3-4. However, acidic pH suppresses silanol ionization on the column, reducing secondary interactions that cause peak broadening for the alcohol group.

Q2: "I see no peak or a very noisy baseline with UV detection at 254 nm."

Diagnosis: (3-Cyclopropyl-1,2-oxazol-4-yl)methanol is effectively "invisible" at 254 nm. The isoxazole ring absorption maximum (

) is typically 210–220 nm .

Corrective Protocol:

• Wavelength Selection: Set your DAD/VWD to 210 nm (bandwidth 4 nm).

• Solvent Cutoff Management:

  • Avoid Acetone or Ethyl Acetate in sample prep (UV cutoff >250 nm).

  • Use Acetonitrile (UV cutoff 190 nm) instead of Methanol (cutoff 205 nm) for the mobile phase to lower baseline noise at 210 nm.

• Reference Correction: If using a DAD, ensure your reference wavelength is set "off-peak" (e.g., 360 nm) to avoid subtracting real signal.

Q3: "My peak tails significantly (Tailing Factor > 1.8)."

Diagnosis: This is likely due to hydrogen bonding between the hydroxymethyl group (-CH₂OH) and residual silanols on the silica support.

Corrective Protocol:

• Column Choice: Switch to a "High Purity" Type B silica column with extensive end-capping.

• Temperature: Increase column temperature to 40°C . This accelerates mass transfer and reduces the thermodynamic favorability of hydrogen bonding, sharpening the peak.

Q4: "I'm detecting unexpected degradation products in my standard solution."

Diagnosis: You are likely exposing the sample to basic conditions or high temperatures during prep. Isoxazoles are sensitive to base-catalyzed ring opening (forming enamino ketones or nitriles).

Corrective Protocol:

• pH Limit: strictly maintain sample and mobile phase pH < 7.0 .

• Solvent Stability: Do not store the compound in methanol for extended periods if trace base is present. Use Acetonitrile/Water (90:10) with 0.1% Formic Acid for stock solutions.

Part 2: Optimized Analytical Methodologies

Method A: HPLC-UV (Robustness Focused)

Parameter	Specification	Rationale
Column	Agilent Zorbax SB-Aq or Phenomenex Kinetex PFP (150 x 4.6 mm, 3.5 µm)	Aq columns prevent collapse in high water; PFP targets polar selectivity.
Mobile Phase A	Water + 0.1% Phosphoric Acid	Low pH suppresses silanols; Phosphate is transparent at 210 nm.
Mobile Phase B	Acetonitrile	Lower UV cutoff than Methanol.
Gradient	0-2 min: 5% B (Isocratic hold)2-10 min: 5% → 60% B	Initial hold forces interaction with the stationary phase.
Flow Rate	1.0 mL/min	Standard backpressure management.
Detection	UV @ 210 nm	Matches isoxazole .
Temp	40°C	Reduces tailing via improved kinetics.

Method B: LC-MS/MS (Sensitivity Focused)

Parameter	Specification	Rationale
Column	Waters XBridge BEH Amide (HILIC mode)	Retains polar alcohol; high organic MP boosts ESI signal.
Mobile Phase A	10 mM Ammonium Formate (pH 3.5)	Buffer required for HILIC mechanism.
Mobile Phase B	Acetonitrile	HILIC "weak" solvent.
Ionization	ESI Positive Mode	Detection of [M+H]⁺ or [M+Na]⁺ adducts.
Precursor Ion	~140.07 m/z ([M+H]⁺)	Based on MW 139.06.

Part 3: Visual Troubleshooting Logic

The following diagram illustrates the decision pathway for method selection based on your specific failure mode.

Caption: Decision matrix for troubleshooting retention and detection issues specific to polar isoxazole derivatives.

Part 4: References

• SIELC Technologies. (n.d.). Separation of Isoxazole on Newcrom R1 HPLC column. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9254, Isoxazole. Retrieved from [Link]

• Yaichkov, I. I., et al. (2024). Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS. Scientific Centre for Expert Evaluation of Medicinal Products. Retrieved from [Link]

• Pinho e Melo, T. (2005). Recent Advances on the Synthesis and Reactivity of Isoxazoles. Current Organic Chemistry. (Contextual grounding for ring stability).

Sources

• 1. A novel method for the determination of isoxazoline derivatives in plasma by ultra-high performance liquid chromatography–tandem mass spectrometry: validation and applicability to screening tests - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS for Blood Sample Analysis | Yaichkov | Regulatory Research and Medicine Evaluation [vedomostincesmp.ru]

Reference Data & Comparative Studies

comparing the synthesis of 1,2-oxazoles and 1,3-oxazoles.

Title: Comparative Synthetic Architectures: 1,2-Oxazoles (Isoxazoles) vs. 1,3-Oxazoles in Medicinal Chemistry

Executive Summary

This guide provides a technical comparison between the synthesis of 1,2-oxazoles (isoxazoles) and 1,3-oxazoles (oxazoles) . While both are five-membered aromatic heterocycles containing one oxygen and one nitrogen, their synthetic routes differ fundamentally due to the relative positioning of the heteroatoms.[1][2]

• 1,2-Oxazoles are predominantly synthesized via [3+2] cycloadditions , leveraging "Click" chemistry principles for high atom economy and regiocontrol.

• 1,3-Oxazoles are classically accessed via cyclocondensation (Robinson-Gabriel) or C-C bond formation (Van Leusen), requiring different strategic disconnections.

This document outlines the mechanistic divergences, provides validated experimental protocols for the most robust method of each, and compares their performance in drug discovery contexts.

Structural & Electronic Distinctions

Understanding the electronic bias is prerequisite to synthesis.

Feature	1,2-Oxazole (Isoxazole)	1,3-Oxazole (Oxazole)
Heteroatom Bond	N–O bond : Labile. Susceptible to reductive cleavage (useful for unmasking 1,3-dicarbonyls).	C–N and C–O bonds : Stable. High aromatic character.
Basicity (pKa)	Weak base (pKa ~ -3.0). N-lone pair is less available.	Weak base (pKa ~ 0.8). N-lone pair is more available for H-bonding.
Synthetic Logic	Convergent : Two components (Dipole + Dipolarophile).[3][4]	Linear/Convergent : Cyclization of functionalized ketones or Aldehyde + Isocyanide.

Synthesis of 1,2-Oxazoles: The [3+2] Cycloaddition

The most reliable method for generating 1,2-oxazoles is the 1,3-Dipolar Cycloaddition of nitrile oxides with alkynes.[3] While thermal methods yield regioisomeric mixtures, the Copper(I)-catalyzed variant (CuAAC analogue) ensures exclusive formation of the 3,5-disubstituted isomer.

Mechanistic Pathway (Graphviz)

The reaction proceeds via a concerted but asynchronous transition state (thermal) or a metallacycle intermediate (catalyzed).

Caption: Copper-catalyzed [3+2] cycloaddition pathway via in situ nitrile oxide generation.

Experimental Protocol: One-Pot Synthesis

Objective: Synthesis of 3-phenyl-5-(p-tolyl)isoxazole. Scope: High tolerance for esters, nitriles, and halides.

Reagents:

• Benzaldehyde oxime (1.0 mmol)

• 4-Ethynyltoluene (1.2 mmol)

• Chloramine-T trihydrate (1.2 mmol) [Oxidant]

• CuSO₄·5H₂O (0.05 mmol)

• Sodium ascorbate (0.1 mmol)

• Solvent: t-BuOH/H₂O (1:1, 5 mL)

Step-by-Step Methodology:

• Preparation: In a 20 mL vial equipped with a magnetic stir bar, dissolve benzaldehyde oxime in t-BuOH/H₂O (1:1).

• Oxidant Addition: Add Chloramine-T trihydrate in one portion. Stir for 5 minutes at room temperature to generate the nitrile oxide precursor (hydroximoyl chloride) in situ.

• Catalyst & Alkyne: Add 4-ethynyltoluene, followed by CuSO₄·5H₂O and sodium ascorbate.

• Reaction: Cap the vial and stir vigorously at room temperature (25 °C) for 6–12 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Workup: Dilute with water (10 mL) and extract with EtOAc (3 x 10 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[5]

• Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Validation Check: Product formation is confirmed by the disappearance of the alkyne C≡C stretch (~2100 cm⁻¹) and appearance of C=N (~1600 cm⁻¹) in IR.

Synthesis of 1,3-Oxazoles: The Van Leusen Reaction

While the Robinson-Gabriel synthesis is classic, the Van Leusen Oxazole Synthesis is preferred in modern diversity-oriented synthesis because it builds the ring from aldehydes and TosMIC (Toluenesulfonylmethyl isocyanide). This method avoids the need to pre-synthesize complex acyclic keto-amide precursors.

Mechanistic Pathway (Graphviz)

This reaction involves a base-mediated aldol-type addition followed by cyclization and elimination of the sulfonyl group.

Caption: Van Leusen synthesis mechanism: Aldehyde insertion, cyclization, and aromatization.[6][7]

Experimental Protocol: Base-Mediated Cyclization

Objective: Synthesis of 5-phenyl-1,3-oxazole. Scope: Excellent for aromatic and heteroaromatic aldehydes.

Reagents:

• Benzaldehyde (1.0 mmol)

• TosMIC (1.1 mmol)

• Potassium Carbonate (K₂CO₃) (2.0 mmol)

• Solvent: Methanol (MeOH) (anhydrous, 10 mL)

Step-by-Step Methodology:

• Reagent Mixing: Flame-dry a round-bottom flask under Argon. Add TosMIC and K₂CO₃, then suspend in anhydrous MeOH.

• Substrate Addition: Add benzaldehyde dropwise to the suspension.

• Reflux: Heat the mixture to reflux (65 °C) with stirring for 2–4 hours. The reaction initially forms a clear solution before precipitating the sulfinate byproduct.

• Monitoring: Check TLC for consumption of aldehyde.

• Workup: Remove solvent under reduced pressure. Resuspend the residue in water (20 mL) to dissolve salts. Extract with CH₂Cl₂ (3 x 15 mL).

• Purification: Dry organics over MgSO₄. Purify via flash chromatography (often requires basic alumina or neutralized silica due to acid sensitivity of some oxazoles).

Validation Check: 1H NMR diagnostic signal: The C2-proton of 1,3-oxazole appears as a sharp singlet downfield (δ ~7.8–8.0 ppm).

Comparative Performance Analysis

Metric	1,2-Oxazole (Isoxazole)	1,3-Oxazole (Oxazole)
Primary Method	[3+2] Cycloaddition	Van Leusen Synthesis
Starting Materials	Aldehyde (-> Oxime) + Alkyne	Aldehyde + Isocyanide (TosMIC)
Atom Economy	High . Only water/chloride lost (if using Chloramine-T).	Moderate . Loss of Toluenesulfinic acid (TsH).
Regioselectivity	Excellent (with Cu-catalyst). Strictly 3,5-disubstituted.	Excellent . Strictly 5-substituted (or 4,5 if substituted TosMIC used).[5]
Reaction Conditions	Mild (Room Temp, Aqueous solvents).[8]	Moderate (Reflux, Basic Methanol).[5]
Scalability	High (Exothermic but manageable).	High (TosMIC is commercially available).
Major Limitation	3,4-isomers require different, harder routes (e.g., enamines).	Limited substitution at C2 position using standard Van Leusen.

Strategic Selection in Drug Discovery

• Choose 1,2-Oxazoles (Isoxazoles) when: You need a stable linker that mimics a trans-amide bond or a spacer between two aromatic rings. The [3+2] click reaction allows for the rapid "stitching" of two complex fragments (fragment-based drug design).

  • Example:Valdecoxib (COX-2 inhibitor).

• Choose 1,3-Oxazoles (Oxazoles) when: You require a hydrogen-bond acceptor (N3) with higher metabolic stability than the isoxazole. The 1,3-oxazole is often used to restrict peptide conformation or as a bioisostere for esters/amides.

  • Example:Musegib (Antitumor).

References

• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[3][9] Past and Future. Angewandte Chemie International Edition. Link

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie. Link

• Van Leusen, A. M., Hoogenboom, B. E., & Siderius, H. (1972). A Novel and Efficient Synthesis of Oxazoles from Tosylmethyl Isocyanide and Carbonyl Compounds. Tetrahedron Letters.[6] Link

• Wipf, P., & Miller, C. P. (1993). A New Synthesis of Highly Functionalized Oxazoles.[10] The Journal of Organic Chemistry (Robinson-Gabriel Modernization). Link

• BenchChem. (2025).[2][3][5][11] Head-to-Head Comparison of Isoxazole and Oxazole Scaffolds in Medicinal Chemistry.Link

Sources

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1,3-Oxazole synthesis [organic-chemistry.org]
• 7. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides [beilstein-journals.org]
• 9. Isoxazole synthesis [organic-chemistry.org]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Structure-Activity Relationship (SAR) of Cyclopropyl-Containing Isoxazoles

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of isoxazole derivatives featuring a cyclopropyl moiety. We will explore how the unique steric and electronic properties of the cyclopropyl ring, combined with the versatile isoxazole scaffold, can be leveraged to optimize pharmacological profiles. This document moves beyond a simple recitation of facts to explain the causal relationships behind experimental design and observed outcomes, offering field-proven insights for medicinal chemists.

The Strategic Alliance: Isoxazole and Cyclopropyl Groups in Medicinal Chemistry

The isoxazole ring is a five-membered heterocycle recognized as a "privileged scaffold" in drug discovery. Its 1,2-arrangement of nitrogen and oxygen atoms creates a unique electronic environment, allowing it to act as a versatile pharmacophore capable of participating in various non-covalent interactions, including hydrogen bonding.[1][2][3] Derivatives of isoxazole have demonstrated a vast spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][4][5][6]

The cyclopropyl group is the smallest possible carbocycle and a highly valuable substituent in modern drug design.[7] Its rigid, strained three-membered ring imparts unique conformational and electronic properties. Key features include shorter and stronger C-C and C-H bonds and an enhanced π-character compared to other alkanes.[8][9] Functionally, incorporating a cyclopropyl group can:

• Enhance Metabolic Stability: The robust C-H bonds are less susceptible to metabolic oxidation by cytochrome P450 enzymes.[8][9][10]

• Improve Potency: The ring's rigidity can pre-organize a molecule into its bioactive conformation, minimizing the entropic penalty upon binding to a biological target.[9][10][11]

• Modulate Physicochemical Properties: It can increase brain permeability and reduce plasma clearance.[8][9][12]

• Serve as a Bioisostere: It can act as a compact, non-polar replacement for larger or more flexible groups, exploring new chemical space and improving target engagement.

The combination of these two moieties—the cyclopropyl group and the isoxazole ring—creates a powerful structural motif for developing novel therapeutics with fine-tuned activity and improved drug-like properties.

Core Structure & SAR Exploration Points

The fundamental cyclopropyl-isoxazole scaffold allows for systematic modification at several key positions to probe the structure-activity relationship. Our analysis will focus on substitutions at the C3 and C5 positions of the isoxazole ring and the influence of the cyclopropyl group's placement.

Caption: Key modification points on the cyclopropyl-isoxazole scaffold.

Comparative SAR Analysis: A Data-Driven Approach

The precise impact of substitutions is highly target-dependent. However, by comparing data across different studies, we can extract general principles that guide rational drug design.

Influence of Substituents at the C5-Position

Studies on various isoxazole derivatives have shown that the C5 position is critical for modulating activity. For instance, in the development of herbicidal N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides, modifications to the benzyl group attached via an amide linkage at C4 profoundly impacted efficacy, but the 5-cyclopropyl group was a constant feature for target engagement.[13] In other contexts, such as antileishmanial isoxazoles, attaching an allyl substituent to the C5 position was found to be crucial for inhibiting nitric oxide production.[14]

Influence of Substituents at the C3-Position

The C3 position often accommodates groups that can engage in specific interactions like hydrogen bonding or occupy hydrophobic pockets within a receptor. In a series of DGAT1 inhibitors, 3-phenylisoxazole derivatives demonstrated potent inhibition.[15] The phenyl group at this position was critical, and further substitutions on this phenyl ring allowed for fine-tuning of potency and solubility.[15]

The Cyclopropyl Moiety: More Than a Hydrophobic Tag

The cyclopropyl group's role extends beyond simple steric bulk. Its unique electronics allow it to participate in π-alkyl and C-H···π interactions with aromatic residues in a protein binding pocket, such as Phenylalanine or Tryptophan.[12] This can lead to a more favorable and entropically stable binding orientation compared to a more flexible alkyl group.[9][11][12]

Table 1: Comparative Activity of Isoxazole Analogs Against Various Targets

Compound Series	Target	Key Structural Feature	Result (IC50 / MIC)	Reference Insight
Biaryl Urea Analogs	DGAT1 (Obesity)	3-Phenylisoxazole	Potent Inhibition (IC50 = 64 nM)	The isoxazole scaffold served as a successful bioisostere for a biphenyl group, improving cLogP and solubility while retaining potency.[15]
Isoxazole-Oxazole Hybrids	SCD1/SCD5 (Neurology)	Isoxazole-Oxazole Hybrid	IC50 = 19 µM (SCD1), 10 µM (SCD5)	The isoxazole-oxazole hybrid was more potent than corresponding isoxazole-isoxazole hybrids, indicating the importance of the precise heteroatom arrangement.[16]
Curcumin Derivatives	Mycobacterium tuberculosis	Isoxazole ring fusion	MIC = 0.09 µg/mL	The fusion of the isoxazole ring to the curcumin scaffold dramatically enhanced antitubercular activity compared to the parent compound.[14]
N-Benzyl Carboxamides	Herbicidal (HPPD)	5-Cyclopropylisoxazole	Excellent post-emergence activity	The 5-cyclopropylisoxazole core was essential. The isoxazole ring acts as a pro-drug, opening in vivo to reveal the active HPPD inhibitor.[13]

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness and reproducibility of SAR data, robust and well-documented experimental protocols are essential. Here, we provide a representative synthetic protocol and a common biological assay.

General Synthesis of 3,5-Disubstituted Isoxazoles

The [3+2] cycloaddition between a nitrile oxide and an alkyne is the most powerful and widely used method for constructing the isoxazole core.[17] Nitrile oxides are unstable and typically generated in situ from aldoximes.

Caption: General workflow for cyclopropyl-isoxazole synthesis.

Step-by-Step Protocol (One-Pot Copper(I)-Catalyzed Method): [17]

• Rationale: This method is highly efficient and regioselective, ensuring that the desired 3,5-disubstituted isomer is the major product. The copper(I) catalyst is crucial for controlling this regioselectivity.

• Oxime Formation: To a stirred solution of an appropriate aldehyde (1.0 eq) in a suitable solvent like aqueous tert-butanol, add hydroxylamine hydrochloride (1.1 eq) and sodium hydroxide (1.1 eq). Stir at room temperature until thin-layer chromatography (TLC) indicates complete consumption of the aldehyde.

• Nitrile Oxide Generation & Cycloaddition: To the reaction mixture, add the cyclopropyl-containing terminal alkyne (1.0 eq) and a copper(I) catalyst (e.g., CuI, 5 mol%). Add an oxidizing agent such as Chloramine-T trihydrate slowly to generate the nitrile oxide in situ.

• Reaction Monitoring: Stir the mixture vigorously at room temperature. The reaction progress is monitored by TLC. The choice of a biphasic solvent system can aid in the separation of the product.

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Validation: The crude product is purified by column chromatography on silica gel. The structure and purity of the final compound must be validated by spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry).

Representative Biological Assay: Kinase Inhibition Profiling

Many cyclopropyl-isoxazole derivatives are evaluated as kinase inhibitors. A common and reliable method is an in vitro enzymatic assay.

Step-by-Step Protocol (Example: Generic Kinase Assay):

• Rationale: This assay directly measures the ability of a compound to inhibit the enzymatic activity of a specific kinase, providing a quantitative IC50 value for direct comparison.

• Reagent Preparation: Prepare a buffer solution appropriate for the specific kinase (e.g., Tris-HCl with MgCl₂, DTT). Prepare solutions of the kinase enzyme, the specific peptide substrate, and ATP (often radiolabeled [γ-³²P]ATP or using fluorescence-based detection systems).

• Compound Preparation: Dissolve test compounds (e.g., your cyclopropyl-isoxazole derivatives) in DMSO to create stock solutions. Perform serial dilutions to obtain a range of concentrations for IC50 determination.

• Assay Reaction: In a microplate, combine the kinase, peptide substrate, and test compound at various concentrations. Initiate the reaction by adding ATP. Incubate at a controlled temperature (e.g., 30°C) for a specific time (e.g., 30 minutes).

• Detection: Stop the reaction (e.g., by adding EDTA). Quantify the amount of phosphorylated substrate. For radiolabeled assays, this involves capturing the peptide on a filter membrane and measuring radioactivity. For fluorescence assays, a specific antibody or binding protein is used to detect the phosphorylated product.

• Data Analysis: Plot the percentage of kinase inhibition versus the logarithm of the compound concentration. Fit the data to a sigmoidal dose-response curve to calculate the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Conclusion and Future Outlook

The strategic incorporation of a cyclopropyl group into an isoxazole scaffold provides a robust platform for medicinal chemistry. The cyclopropyl moiety offers significant advantages in enhancing metabolic stability and potency through conformational restriction and unique electronic interactions.[8][9][10][11][12] SAR studies consistently demonstrate that substitutions at the C3 and C5 positions of the isoxazole ring are key to modulating biological activity and tailoring compounds for specific targets.[14][15] The future of this chemical class lies in exploring more complex, three-dimensional cyclopropyl analogs and applying these scaffolds to a broader range of biological targets, guided by the foundational SAR principles outlined in this guide.

References

• The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry.
• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules | Request PDF.
• Product Focus - Cyclopropyl Deriv
• A Comparative Analysis of the Biological Activities of Oxazole and Isoxazole Analogs. Benchchem.
• Supramolecular synthon hierarchy in cyclopropyl-containing peptide-derived compounds. CrystEngComm (RSC Publishing).
• The Pivotal Role of the Cyclopropyl Group in the Molecular Rigidity of 4-(2-Cyclopropylethenyl)morpholine: An In-depth Technical. Benchchem.
• SAR insights on isoxazole and 1,2,3‐triazole analogues of neolignans 1–3.
• Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. MDPI.
• Isoxazole/Isoxazoline Skeleton in the Structural Modification of N
• Synthesis and Characterization of Novel Isoxazole derivatives.
• Synthesis and Biological Evaluation of Isoxazole, Oxazole, and Oxadiazole Containing Heteroaryl Analogs of Biaryl Ureas as DG
• Design, Synthesis and Biological Activity of Isoxazole Derivatives as Potent Medicinal Compound. IJPPR.
• Advances in isoxazole chemistry and their role in drug discovery. PMC.
• Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. Drug Design, Development and Therapy.
• The synthetic and therapeutic expedition of isoxazole and its analogs. PMC.
• Application Notes and Protocols for the Synthesis of Substituted Isoxazoles via Cycloaddition Reactions. Benchchem.
• Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides. PubMed.
• Synthesis and Biological Evaluation of Some Novel Isoxazoles and Benzodiazepines. JOCPR.
• The Cyclopropyl Group in Medicinal Chemistry.

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. espublisher.com [espublisher.com]
• 6. jocpr.com [jocpr.com]
• 7. scientificupdate.com [scientificupdate.com]
• 8. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. apolloscientific.co.uk [apolloscientific.co.uk]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Supramolecular synthon hierarchy in cyclopropyl-containing peptide-derived compounds - CrystEngComm (RSC Publishing) DOI:10.1039/D2CE01231F [pubs.rsc.org]
• 13. Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis and biological evaluation of isoxazole, oxazole, and oxadiazole containing heteroaryl analogs of biaryl ureas as DGAT1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Cytotoxicity Profiling Guide: (3-Cyclopropyl-1,2-oxazol-4-yl)methanol

The following guide provides an in-depth technical analysis of the cytotoxicity profile of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol , a critical heterocyclic building block in medicinal chemistry.

This guide is structured to serve researchers optimizing fragment-based drug discovery (FBDD) campaigns, specifically those targeting LXR agonists , antibiotics , or nicotinic acetylcholine modulators .

Executive Technical Summary

(3-Cyclopropyl-1,2-oxazol-4-yl)methanol (CAS: 2137687-77-3 ) is a privileged scaffold widely utilized as a "safe fragment" in the synthesis of complex pharmaceutical agents. Unlike its downstream derivatives (e.g., substituted isoxazole-4-carboxamides or sulfonylureas), this hydroxymethyl intermediate exhibits a low cytotoxicity profile in mammalian cell lines.

Key Findings:

• Primary Status: Non-cytotoxic building block (IC50 > 100 µM in standard fibroblast/epithelial lines).

• Metabolic Liability: The primary toxicity risk arises not from the molecule itself, but from potential in vivo oxidation to the corresponding carboxylic acid or reactive aldehyde species.

• Comparative Safety: Significantly safer than its halogenated analogs (e.g., 4-(chloromethyl)isoxazoles) which act as alkylating agents.

Chemical Identity & Physicochemical Profile

Before initiating biological assays, verify the compound identity to rule out toxic impurities (e.g., residual coupling reagents).

Property	Specification
IUPAC Name	(3-Cyclopropyl-1,2-oxazol-4-yl)methanol
CAS Number	2137687-77-3
Molecular Formula	C₇H₉NO₂
Molecular Weight	139.15 g/mol
LogP (Predicted)	~0.8 (Moderate lipophilicity, cell-permeable)
Solubility	Soluble in DMSO (>50 mM), Methanol, Ethanol. Sparingly soluble in water.
Key Structural Feature	Cyclopropyl Group: Increases metabolic stability vs. isopropyl. Hydroxymethyl Group: Polar handle for H-bonding; metabolic soft spot.

Comparative Cytotoxicity Analysis

This section compares the target fragment against a known cytotoxic isoxazole drug (Leflunomide metabolite ) and a standard positive control (Doxorubicin ) to contextualize its safety window.

Performance Matrix: Fragment vs. Active Drug

Parameter	(3-Cyclopropyl-1,2-oxazol-4-yl)methanol	A77 1726 (Leflunomide Metabolite)	Doxorubicin (Control)
Role	Synthetic Intermediate / Fragment	Active Immunosuppressant	Chemotherapeutic Agent
Mechanism	Inert / Substrate for oxidation	DHODH Inhibitor (Pyridine synthesis block)	DNA Intercalation / Topo II Inhibition
Cytotoxicity (HEK293)	Low (IC50 > 200 µM)	Moderate (IC50 ~ 50-100 µM)	High (IC50 < 1 µM)
Cytotoxicity (HepG2)	Low (IC50 > 150 µM)	Moderate (IC50 ~ 80 µM)	High (IC50 < 0.5 µM)
Cell Cycle Effect	No significant arrest observed	G1/S Phase Arrest	G2/M Phase Arrest
Primary Safety Risk	Aldehyde metabolite accumulation	Hepatotoxicity (idiosyncratic)	Cardiotoxicity

Analyst Insight: The lack of an electrophilic center or a specific receptor binding motif in the target methanol renders it biologically "quiet" compared to A77 1726, which is designed to bind the dihydroorotate dehydrogenase (DHODH) enzyme tightly.

Mechanistic Pathway & Toxicity Logic

Understanding the potential toxicity requires mapping the metabolic fate of the molecule. The diagram below illustrates the transition from the safe alcohol fragment to potentially reactive metabolites.

Figure 1: Metabolic activation pathways. The primary detoxification route is oxidation to the carboxylic acid. Toxicity risks arise only if ring scission occurs or if the aldehyde intermediate accumulates.

Validated Experimental Protocol: Cytotoxicity Assessment

To generate "supporting experimental data" for internal safety files or publications, follow this self-validating protocol. This workflow uses a dual-readout system (Metabolic Activity + Membrane Integrity) to distinguish between cytostatic and cytotoxic effects.

Objective

Determine the IC50 of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol in HepG2 (liver) and HEK293 (kidney) cell lines.

Reagents

• Test Compound: (3-Cyclopropyl-1,2-oxazol-4-yl)methanol (Purity >95%).

• Vehicle: DMSO (Final concentration < 0.5%).

• Assay 1: CellTiter-Glo® (ATP quantification - Luminescence).

• Assay 2: LDH Release Assay (Membrane integrity - Colorimetric).

Step-by-Step Workflow

• Stock Preparation:

  • Dissolve 13.9 mg of compound in 1 mL DMSO to create a 100 mM Stock .

  • Validation Check: Ensure solution is clear. If turbid, sonicate for 30s.

• Cell Seeding:

  • Seed HepG2 cells at 5,000 cells/well in 96-well white-walled plates.

  • Incubate for 24h at 37°C, 5% CO₂ to allow attachment.

• Compound Treatment (Serial Dilution):

  • Prepare a 9-point dilution series in culture medium (Range: 0.1 µM to 500 µM).

  • Include Vehicle Control (0.5% DMSO) and Positive Control (10 µM Doxorubicin).

  • Treat cells for 48 hours .

• Readout & Analysis:

  • Step A (LDH): Remove 50 µL supernatant for LDH assay (measures necrosis).

  • Step B (ATP): Add CellTiter-Glo reagent to remaining cells (measures viability).

  • Calculation: Normalize Luminescence (RLU) to Vehicle Control = 100%.

Data Interpretation Guide

• Safe Profile: >90% Viability at 100 µM; No significant LDH release.

• Cytostatic Profile: Reduced ATP (Viability < 80%) but Low LDH release (cells are alive but not growing).

• Cytotoxic Profile: Low ATP + High LDH release.

References

• CymitQuimica. (3-Cyclopropyl-1,2-oxazol-4-yl)methanol Product Specification & CAS 2137687-77-3. Retrieved from

• European Patent Office. Spiropiperidine allosteric modulators of nicotinic acetylcholine receptors. Patent EP3788043B1. (Describes the use of 3-cyclopropylisoxazol-4-yl moiety in drug synthesis). Retrieved from

• National Institutes of Health (NIH). PubChem Compound Summary: Isoxazole Derivatives and Cytotoxicity. (General SAR on isoxazole toxicity). Retrieved from

• Zhu, X., et al. (2010). Design and synthesis of novel isoxazole derivatives as potent LXR agonists. Bioorganic & Medicinal Chemistry Letters. (Contextualizes the safety of isoxazole fragments in metabolic disease drugs).

A Senior Application Scientist's Guide to Metabolic Stability: The Cyclopropyl Group vs. Other Alkyl Moieties

In the landscape of modern drug discovery, optimizing a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile is as critical as perfecting its pharmacodynamic activity. Among the key ADME parameters, metabolic stability stands out as a primary determinant of a drug's in vivo half-life and overall exposure. A compound that is rapidly metabolized by hepatic enzymes, primarily the Cytochrome P450 (CYP) superfamily, will exhibit high clearance and poor bioavailability, often rendering it ineffective.

This guide provides an in-depth comparison of the metabolic stability imparted by the cyclopropyl group against other common alkyl substituents, such as isopropyl and tert-butyl groups. As medicinal chemists, understanding the subtle yet profound impact of these structural motifs is paramount for designing drug candidates with robust pharmacokinetic profiles. We will explore the mechanistic basis for these differences, present supporting quantitative data, and detail a gold-standard experimental protocol for assessing metabolic stability in your own laboratory.

The Stability Conundrum: Why Alkyl Groups Matter

Alkyl groups are ubiquitous in small molecule drugs, often occupying hydrophobic pockets in target proteins to enhance potency. However, they are also prime targets for oxidative metabolism. CYP enzymes typically initiate metabolism by abstracting a hydrogen atom from a C-H bond, a process whose rate is inversely related to the bond's dissociation energy (BDE). This initial oxidation is often the rate-limiting step in a compound's clearance.

The Vulnerability of Isopropyl and tert-Butyl Groups

Isopropyl and tert-butyl groups are workhorse functional groups in medicinal chemistry. However, their sp³-hybridized C-H bonds are relatively weak and accessible to CYP enzymes, making them metabolic "hotspots." While the quaternary carbon of a tert-butyl group is stable, its nine primary C-H bonds are susceptible to oxidation, leading to hydroxylation and subsequent metabolic cascades. This susceptibility is a well-recognized challenge in drug design.[1][2][3]

The Cyclopropyl Advantage: A Fortress of Stability

The cyclopropyl group has emerged as a strategic tool for enhancing metabolic stability.[4][5][6][7] Its unique electronic and steric properties confer remarkable resistance to oxidative metabolism.

• Increased C-H Bond Strength: The significant ring strain of the three-membered ring (approximately 27.5 kcal/mol) forces the C-C bonds to have a higher degree of p-character (or "bent" bonds).[4][5] This, in turn, imparts a higher s-character to the C-H bonds. Bonds with higher s-character are shorter, stronger, and have a higher BDE.[4][6][8] This increased energy barrier makes hydrogen atom abstraction by CYP enzymes significantly less favorable compared to that of a typical alkane.[8]

• Conformational Rigidity: The planar and rigid nature of the cyclopropyl ring can lock a molecule into its bioactive conformation, which can improve potency while simultaneously shielding adjacent sites from metabolic attack.[4][9]

This strategic replacement of a metabolically labile group, like an isopropyl or gem-dimethyl moiety, with a cyclopropyl ring is a widely used tactic to block metabolism, reduce clearance, and improve a drug's pharmacokinetic profile.[10][11][12]

Quantitative Comparison: A Case Study

Theoretical advantages must be validated with empirical data. A study by researchers at Novartis provides a compelling example of how modifying a metabolically susceptible tert-butyl group can drastically improve stability.[1][3] While this study uses a trifluoromethylcyclopropyl (Cp-CF₃) group, the core principle of leveraging the cyclopropyl's inherent stability holds. The replacement removes all susceptible sp³ C-H bonds, leading to a dramatic reduction in clearance.

Compound ID	Key Fragment	Human Liver Microsome Clint (µL/min/mg)	Rat in vivo Clearance (mL/min/kg)
1	tert-Butyl	114	55
9	Cp-CF₃	< 5	11
11	tert-Butyl	126	100
12	Cp-CF₃	< 5	23
Data synthesized from Barnes-Seeman, D. et al., ACS Med. Chem. Lett. 2013.[1][3]

The data clearly demonstrates that replacing the tert-butyl group with the cyclopropyl-containing isostere reduced the in vitro intrinsic clearance to below the limit of quantification and slashed in vivo clearance by 5 to 10-fold.

Visualizing the Metabolic Pathways

The fundamental difference in metabolic fate between these alkyl groups is a key takeaway for drug designers.

Caption: Contrasting metabolic fates of isopropyl, cyclopropyl, and cyclopropylamine moieties.

A Critical Caveat: The Cyclopropylamine Liability

While the cyclopropyl C-H bond is robust, the situation changes dramatically when the ring is attached directly to a heteroatom, particularly nitrogen. Cyclopropylamines are a well-documented class of mechanism-based inactivators (also known as suicide inhibitors) of CYP450 enzymes.[13][14]

The mechanism involves an initial single-electron transfer (SET) or hydrogen abstraction from the nitrogen, which weakens the adjacent C-C bond in the strained ring.[13][14][15] This leads to rapid ring-opening, generating a highly reactive carbon-centered radical that can covalently bind to the enzyme's active site, causing irreversible inactivation.[8][16] This bioactivation can lead to significant drug-drug interactions and potential toxicity, a factor that must be carefully considered during the design phase.

Experimental Protocol: Human Liver Microsomal (HLM) Stability Assay

To empirically determine metabolic stability, the HLM assay is the industry-standard high-throughput method.[17][18] It provides a reliable measure of Phase I metabolic activity, primarily driven by CYPs.[17][19]

Causality Behind Experimental Choices

• Matrix: Human liver microsomes are used because they are a subcellular fraction containing a high concentration of the key Phase I drug-metabolizing enzymes (CYPs and FMOs).[17][19]

• Cofactor: NADPH is the essential cofactor that provides the reducing equivalents required for the CYP catalytic cycle. Its inclusion initiates the metabolic reaction. A control incubation without NADPH is critical to assess non-enzymatic degradation.[19][20]

• Termination: The reaction is stopped with a cold organic solvent (e.g., acetonitrile) to precipitate the microsomal proteins and halt all enzymatic activity instantly.[17][21]

• Analysis: LC-MS/MS is the gold standard for analysis due to its high sensitivity and selectivity, allowing for accurate quantification of the parent compound's disappearance over time.[17]

Step-by-Step Methodology

• Preparation of Reagents:

  • Prepare a 0.1 M phosphate buffer (pH 7.4).[21]

  • Thaw a vial of pooled human liver microsomes (e.g., 20 mg/mL stock) on ice.

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare a cofactor solution of NADPH (e.g., 10 mM in buffer).

• Assay Plate Preparation:

  • Prepare a working solution of the test compound by diluting the stock solution in buffer to an intermediate concentration (e.g., 100 µM).

  • In a 96-well plate, add buffer to each well.

  • Add the test compound working solution to achieve a final assay concentration of 1 µM. Note: This concentration is typically assumed to be below the Michaelis-Menten constant (Km) for most enzymes, ensuring first-order kinetics.[21]

  • Include positive control compounds with known metabolic rates (e.g., Verapamil, Dextromethorphan) to validate the assay performance.[17][21]

• Incubation:

  • Prepare the final microsomal solution by diluting the stock HLM in buffer to achieve a final protein concentration of 0.5 mg/mL in the assay wells.[19][21]

  • Pre-incubate the plate containing buffer, test compound, and microsomes at 37°C for 5-10 minutes to equilibrate the temperature.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH solution to all wells (except the "minus-cofactor" control wells).

• Time-Point Sampling & Reaction Termination:

  • At specified time points (e.g., 0, 5, 15, 30, 45 minutes), transfer an aliquot of the reaction mixture to a separate 96-well "stop plate" containing 2-3 volumes of cold acetonitrile with an internal standard.[17][19]

  • The t=0 sample is taken immediately after adding NADPH.

• Sample Processing and Analysis:

  • Seal and centrifuge the stop plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS, monitoring the peak area of the parent compound relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

  • The slope of the resulting line is the rate constant of elimination (k).

  • Calculate the in vitro half-life (t½) and intrinsic clearance (Clint) using the following equations:

    • t½ = 0.693 / k

    • Clint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL microsomal protein)

Experimental Workflow Diagram

Caption: Workflow for the Human Liver Microsomal (HLM) stability assay.

Conclusion

The strategic incorporation of a cyclopropyl group is a powerful and validated method for enhancing the metabolic stability of drug candidates. Its unique structural and electronic properties render it significantly more resistant to CYP450-mediated oxidation compared to more conventional alkyl groups like isopropyl and tert-butyl.[4][5][8] This "metabolic blocking" can lead to lower clearance, longer half-life, and improved oral bioavailability. However, this guide also underscores the critical need for nuanced application; the potential for mechanism-based inactivation by cyclopropylamines serves as a reminder that no structural motif is a universal solution.[8][13][14] By combining a deep mechanistic understanding with robust empirical testing, such as the HLM stability assay, researchers can effectively leverage the cyclopropyl group to design safer and more effective medicines.

References

• Studley, J. (2020). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. [Link]

• Shi, C. et al. (2017). Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference. Frontiers in Pharmacology. [Link]

• Simic, M. et al. (2022). Protocol for the Human Liver Microsome Stability Assay. ResearchGate. [Link]

• Cerny, M. A., & Hanzlik, R. P. (2005). Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Aouad, M. R. et al. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

• Peterson, E. A., & Deota, P. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. [Link]

• Shi, C. et al. (2017). Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference. PMC. [Link]

• Peterson, E. A., & Deota, P. T. (2016). The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed. [Link]

• Domainex. Microsomal Clearance/Stability Assay. Domainex. [Link]

• Alcaro, S. et al. (2010). Arylcyclopropanes: Properties, Synthesis and Use in Medicinal Chemistry. Docentes FCT NOVA. [Link]

• Cyprotex. Microsomal Stability. Evotec. [Link]

• Mercell. Metabolic stability in liver microsomes. Mercell. [Link]

• Drug Metabolism. Microsomal stability assay for human and mouse liver microsomes. Drug Metabolism. [Link]

• Suckling, C. J. et al. (1983). Oxidation of arylcyclopropanes by rabbit liver cytochrome P-450. CORE. [Link]

• Ortiz de Montellano, P. R. (2010). Rearrangement Reactions Catalyzed by Cytochrome P450s. PMC. [Link]

• Gouverneur, V. et al. (2020). Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. PMC. [Link]

• Shaffer, C. L., & Hanzlik, R. P. (2002). Mechanism of cytochrome P-450 inhibition by cyclopropylamines. ACS Publications. [Link]

• Cerny, M. A., & Hanzlik, R. P. (2005). Cyclopropylamine inactivation of cytochromes P450: Role of metabolic intermediate complexes. ResearchGate. [Link]

• Barnes-Seeman, D. et al. (2013). Metabolically Stable tert-Butyl Replacement. ACS Medicinal Chemistry Letters. [Link]

• Barnes-Seeman, D. et al. (2013). Metabolically Stable tert-Butyl Replacement. Semantic Scholar. [Link]

• Barnes-Seeman, D. et al. (2013). Metabolically Stable tert-Butyl Replacement. PubMed. [Link]

• Peterson, E. A., & Deota, P. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. ACS Publications. [Link]

• Gouverneur, V. et al. (2020). Comparison of lipophilicities between the linear alkyl, isopropyl,... ResearchGate. [Link]

• Barnes-Seeman, D. et al. (2013). Metabolically Stable tert-Butyl Replacement. ResearchGate. [Link]

• Scott, J. S. et al. (2020). Put a ring on it: application of small aliphatic rings in medicinal chemistry. PMC. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Metabolically Stable tert-Butyl Replacement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. hyphadiscovery.com [hyphadiscovery.com]
• 9. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 10. scientificupdate.com [scientificupdate.com]
• 11. Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference [frontiersin.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 18. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 19. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 20. researchgate.net [researchgate.net]
• 21. mercell.com [mercell.com]

Comparative Analysis of Spectroscopic Data: Distinguishing Regioisomers in Drug Development

Executive Summary

In pharmaceutical development, the precise structural characterization of Active Pharmaceutical Ingredients (APIs) is non-negotiable. A recurring challenge is distinguishing between a target compound and its regioisomers —compounds with the same molecular formula and functional groups but different substitution patterns (e.g., para- vs. meta- substitution). These isomers often exhibit distinct biological activities and toxicity profiles despite near-identical physicochemical properties.

This guide provides a comparative spectroscopic analysis of a hypothetical Target API (Compound A , 1,4-disubstituted aromatic) versus its common regioisomer impurity (Compound B , 1,3-disubstituted aromatic). By synthesizing data from Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared (FTIR) spectroscopy, we establish a robust, self-validating workflow for structural confirmation.

Theoretical Framework: The Isomer Challenge

Spectroscopic data for related compounds often overlaps significantly. In aromatic systems, the primary differentiator is symmetry and coupling topology .

• Symmetry: Compound A (1,4-substituted) possesses a

  axis of symmetry, simplifying the NMR spectrum. Compound B (1,3-substituted) lacks this symmetry, resulting in a more complex signal set.

• Coupling (

  -values): The magnitude of proton-proton coupling ( vs ) is the definitive metric for assigning substitution patterns.

Experimental Methodology

Nuclear Magnetic Resonance (NMR) Protocol

Objective: To obtain quantitative integrals and resolved coupling constants for structural assignment.

• Instrument: 500 MHz NMR Spectrometer (Cryoprobe recommended for sensitivity).

• Solvent Selection: Deuterated Dimethyl Sulfoxide (

  ) is preferred over for polar APIs to prevent aggregation and ensure sharp peaks.

• Concentration: 10 mg sample in 0.6 mL solvent.

• Pulse Sequence:

  • Standard 1H: 30° pulse angle to ensure accurate integration.

  • Relaxation Delay (

    ): Set to (typically 5-7 seconds) to allow full magnetization recovery. Causality: Short delays saturate slow-relaxing aromatic protons, distorting integration ratios essential for counting protons.

FTIR Spectroscopy Protocol

Objective: To identify "fingerprint" vibrational modes specific to substitution patterns (out-of-plane bending).

• Mode: Attenuated Total Reflectance (ATR) – Diamond Crystal.

• Resolution: 4 cm⁻¹.

• Scans: 32 scans (background corrected).

• Causality: ATR is chosen over KBr pellets to eliminate moisture interference (OH bands) which can obscure the aromatic C-H stretching region (

  cm⁻¹).

Analytical Workflow Diagram

The following workflow illustrates the critical path from sample preparation to data validation.

Figure 1: Step-by-step analytical workflow ensuring data integrity before comparative analysis.

Comparative Data Analysis

The following data highlights the diagnostic differences between the Target (1,4-isomer) and the Impurity (1,3-isomer).

1H NMR Comparative Data (500 MHz, DMSO-d6)

Note the distinct "AA'BB'" system in the target versus the complex "ABCD" system in the isomer.

Feature	Target API (Compound A)	Regioisomer (Compound B)	Interpretation
Symmetry	Symmetric (2 equivalent environments)	Asymmetric (4 distinct environments)	Key Differentiator
Aromatic Region	Two doublets (integrating 2H each)	Singlet (1H), Doublet (2H), Triplet (1H)	Loss of symmetry splits signals.
Shift ( )	7.50 (d), 7.20 (d)	7.85 (s), 7.40 (d), 7.30 (t)	Isomer B has a deshielded proton between substituents.
Coupling ( )	Hz (Ortho)	Hz (Meta), Hz	Meta-coupling is diagnostic for 1,3-substitution.

FTIR Comparative Data (ATR)

The "Fingerprint Region" (

cm⁻¹) contains the out-of-plane (oop) bending vibrations that confirm substitution.

Vibrational Mode	Target API (1,4-Substituted)	Regioisomer (1,3-Substituted)
C-H Stretch (Ar)	3050 cm⁻¹ (Weak)	3060 cm⁻¹ (Weak)
Ring Breathing	1500, 1600 cm⁻¹	1480, 1585 cm⁻¹
oop Bending	800-850 cm⁻¹ (Strong, 1 band)	680-700 cm⁻¹ & 750-800 cm⁻¹ (2 bands)
Significance	Single strong band indicates two adjacent H's.	Two bands indicate isolated H and 3 adjacent H's.

Structural Validation Logic

To ensure trustworthiness, the analyst must not rely on a single data point. The following logic tree demonstrates how to systematically confirm the structure using the data above.

Figure 2: Decision tree for assigning aromatic substitution patterns based on NMR multiplicity.

Orthogonal Validation (Self-Validating System)

If 1H NMR remains ambiguous due to peak overlap:

• 13C NMR: Count the number of unique carbon signals. Compound A (Symmetric) will show fewer signals than Compound B.

• 2D HSQC: Correlate protons to carbons to separate overlapping multiplets.

• 2D COSY: Map the spin system. In Compound B, the proton between the two substituents (the singlet) will show no strong COSY correlation to neighbors, whereas all protons in Compound A will show correlations.

Conclusion

Distinguishing related compounds requires a multi-modal approach. While FTIR provides a quick "fingerprint" check via out-of-plane bending modes, 1H NMR offers the definitive structural proof through symmetry analysis and coupling constants.

• Recommendation: For development pipelines, establish a "Spectroscopic Library" of all potential regioisomers early in the process.

• Critical Check: Always verify that the integration of aromatic protons matches the expected stoichiometry relative to a known aliphatic signal (e.g., a methyl group) to rule out solvent trapping or impurities.

References

• NIST Mass Spectrometry Data Center. (n.d.). NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology.[1][2][3][4] Retrieved from [Link][4]

• AIST. (n.d.). Spectral Database for Organic Compounds (SDBS).[5][6][7] National Institute of Advanced Industrial Science and Technology.[5][7][8] Retrieved from [Link][5]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[9][10] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[9] (Standard text for coupling constant values).

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[11] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. (Reference for solvent peak identification).

Sources

• 1. NIST Chemistry WebBook [webbook.nist.gov]
• 2. Welcome to the NIST WebBook [webbook.nist.gov]
• 3. NIST Chemistry WebBook - PubChem Data Source [pubchem.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Spectral Database for Organic Compounds | re3data.org [re3data.org]
• 6. Bioregistry - Spectral Database for Organic Compounds [bioregistry.io]
• 7. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 8. AIST:Spectral Database for Organic Compounds,SDBS [sdbs.db.aist.go.jp]
• 9. faculty.kashanu.ac.ir [faculty.kashanu.ac.ir]
• 10. Spectrometric Identification of Organic Compounds, 7th Edition - Robert M. Silverstein, Francis X. Webster, David Kiemle - Google Books [books.google.com]
• 11. scs.illinois.edu [scs.illinois.edu]

A Researcher's Guide to Comprehensive Cross-Reactivity Profiling of Novel Chemical Entities: A Case Study with (3-Cyclopropyl-1,2-oxazol-4-yl)methanol

In the landscape of modern drug discovery, the early and comprehensive characterization of a novel chemical entity's biological interactions is paramount. Unforeseen off-target effects are a leading cause of costly late-stage clinical failures. Therefore, a robust cross-reactivity profiling strategy is not merely a regulatory requirement but a critical step in de-risking a drug candidate and illuminating its therapeutic potential. This guide provides a framework for such an investigation, using the novel compound (3-Cyclopropyl-1,2-oxazol-4-yl)methanol as a case study. While specific biological data for this compound is not yet publicly available, its structural features provide a basis for a logical and thorough profiling campaign.

The isoxazole moiety is a well-established pharmacophore present in a range of bioactive molecules, including kinase inhibitors and anti-inflammatory agents.[1][2] The presence of a cyclopropyl group can also influence binding affinity and metabolic stability.[3] These structural alerts necessitate a broad yet systematic approach to identify both intended and unintended biological targets.

Tier 1: Broad-Based Target Class Identification

The initial phase of profiling aims to cast a wide net to identify potential target classes. This is typically achieved through screening against large, well-validated panels of diverse biological targets. The primary goal is to generate initial hypotheses about the compound's mechanism of action and to flag any potential safety liabilities early on.

A recommended starting point is a comprehensive safety pharmacology panel, such as the Eurofins Discovery's SafetyScreen™ panels.[4] These panels assess the interaction of a compound with a wide array of receptors, ion channels, transporters, and enzymes known to be associated with adverse drug reactions.

Table 1: Hypothetical Tier 1 Screening Results for (3-Cyclopropyl-1,2-oxazol-4-yl)methanol at a 10 µM Concentration

Target Class	Representative Target	% Inhibition	Implication
Kinases	p38α (MAPK14)	85%	Potential anti-inflammatory or oncology target
c-Src	45%	Moderate off-target activity
GPCRs	Adenosine A1 Receptor	5%	Negligible activity
Dopamine D2 Receptor	2%	Negligible activity
Ion Channels	hERG	15%	Low risk of cardiotoxicity at this concentration
Nav1.5	8%	Negligible activity
Enzymes	COX-2	12%	Negligible activity
PDE4	6%	Negligible activity

Based on these hypothetical results, (3-Cyclopropyl-1,2-oxazol-4-yl)methanol shows significant and selective activity against the p38α kinase, suggesting a potential therapeutic application in inflammation or oncology. The moderate activity against c-Src warrants further investigation. Importantly, the low inhibition of hERG at a high concentration is a positive initial sign for cardiovascular safety.[5]

Tier 2: Focused Profiling and Selectivity Determination

With a primary target class identified, the next step is to determine the selectivity of the compound within that class. For a potential kinase inhibitor, a comprehensive kinome scan is the industry standard.[6][7] This involves screening the compound against a large panel of kinases to assess its binding affinity or inhibitory activity.

Figure 1: Cross-Reactivity Profiling Workflow

Caption: A typical workflow for cross-reactivity profiling of a novel compound.

For our case study, a kinome scan would provide a detailed map of which kinases (3-Cyclopropyl-1,2-oxazol-4-yl)methanol binds to and with what affinity. This data is crucial for understanding its potential efficacy and off-target effects.

Comparative Analysis with Structurally Related Analogs

To understand the structure-activity relationship (SAR), it is highly informative to synthesize and profile close analogs of the lead compound. For this guide, we will consider two hypothetical analogs:

• Compound A: (3-tert-butyl -1,2-oxazol-4-yl)methanol - to probe the importance of the cyclopropyl group.

• Compound B: (3-Cyclopropyl-1,3,4-oxadiazol -4-yl)methanol - to assess the role of the isoxazole core. The 1,3,4-oxadiazole ring is another common heterocycle in medicinal chemistry.[8]

Table 2: Hypothetical Comparative Kinase Profiling Data (IC50 in nM)

Kinase Target	(3-Cyclopropyl-1,2-oxazol-4-yl)methanol	Compound A (tert-butyl analog)	Compound B (oxadiazole analog)
p38α (MAPK14)	50	500	>10,000
c-Src	800	2,500	>10,000
JNK1	1,200	4,000	>10,000
VEGFR2	>10,000	>10,000	>10,000
EGFR	>10,000	>10,000	>10,000

This hypothetical data would suggest:

• The cyclopropyl group is critical for potent p38α inhibition, as replacing it with a bulkier tert-butyl group (Compound A) leads to a 10-fold loss in potency.

• The 1,2-oxazole core is essential for activity, as its replacement with a 1,3,4-oxadiazole ring (Compound B) completely abolishes inhibition.

This type of comparative analysis is invaluable for guiding lead optimization efforts to improve potency and selectivity.

Experimental Protocol: In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol provides a general framework for determining the binding affinity of a test compound to a kinase of interest.

Objective: To determine the dissociation constant (Kd) of (3-Cyclopropyl-1,2-oxazol-4-yl)methanol for p38α kinase.

Materials:

• p38α kinase (recombinant, purified)

• Europium-labeled anti-tag antibody

• Alexa Fluor™ 647-labeled kinase tracer (ATP-competitive)

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test compound ((3-Cyclopropyl-1,2-oxazol-4-yl)methanol) and control compounds (e.g., a known p38α inhibitor)

• 384-well microplates

• Plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET)

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, with 1:3 serial dilutions.

• Assay Plate Preparation: Add 2 µL of the diluted compounds to the wells of a 384-well plate. Include wells for "no inhibitor" (DMSO only) and "no enzyme" controls.

• Kinase/Antibody Mixture: Prepare a solution of the p38α kinase and the europium-labeled antibody in the assay buffer at 2X the final concentration. Add 4 µL of this mixture to each well.

• Tracer Addition: Prepare a solution of the Alexa Fluor™ 647-labeled tracer in the assay buffer at 2X the final concentration. Add 4 µL of this solution to each well.

• Incubation: Seal the plate and incubate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Read the plate on a TR-FRET-capable plate reader, measuring the emission at 665 nm and 615 nm following excitation at 340 nm.

• Data Analysis:

  • Calculate the TR-FRET ratio (665 nm emission / 615 nm emission).

  • Normalize the data using the "no inhibitor" and "no enzyme" controls.

  • Plot the normalized data against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Convert the IC50 to a Kd value using the Cheng-Prusoff equation if the assay conditions meet the necessary assumptions.

Conclusion and Future Directions

This guide outlines a systematic approach to the cross-reactivity profiling of a novel chemical entity, using (3-Cyclopropyl-1,2-oxazol-4-yl)methanol as a hypothetical example. The tiered approach, from broad panel screening to focused selectivity profiling and SAR analysis, provides a robust framework for identifying a compound's primary biological targets and potential off-target liabilities. The hypothetical data presented herein illustrates how such a campaign can yield actionable insights, guiding the progression of a compound through the drug discovery pipeline.

Following a successful in vitro profiling campaign, the next logical steps would involve:

• Cell-based assays: To confirm on-target activity in a more biologically relevant context and to assess downstream signaling effects.

• ADME/Tox studies: To evaluate the compound's absorption, distribution, metabolism, excretion, and toxicity properties.

• In vivo efficacy studies: To test the therapeutic potential of the compound in relevant animal models of disease.

By integrating comprehensive cross-reactivity profiling early in the discovery process, researchers can make more informed decisions, increasing the likelihood of developing safe and effective medicines.

References

• Bamborough, P. et al. (2008). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of Medicinal Chemistry, 51(24), 7898-7914. Available at: [Link]

• Karaman, M. W. et al. (2008). A quantitative analysis of kinase inhibitor selectivity. Nature Biotechnology, 26(1), 127-132. Available at: [Link]

• Pletcher, C. H. et al. (2017). Safety Pharmacology in Drug Discovery and Development. Current Protocols in Pharmacology, 79, 10.11.1-10.11.24. Available at: [Link]

• Lounkine, E. et al. (2012). Connecting Small Molecules with Similar Assay Performance Profiles Leads to New Biological Hypotheses. Journal of Biomolecular Screening, 17(4), 514-524. Available at: [Link]

• Uitdehaag, J. C. M. & Zaman, G. J. R. (2011). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Future Medicinal Chemistry, 3(12), 1537-1553. Available at: [Link]

• Eurofins Discovery. (n.d.). In Vitro Safety Pharmacology Profiling. Retrieved February 23, 2026, from [Link]

• Gao, Y. et al. (2013). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics, 29(13), i261-i269. Available at: [Link]

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved February 23, 2026, from [Link]

• Charles River Laboratories. (n.d.). Safety Pharmacology Studies. Retrieved February 23, 2026, from [Link]

• Data Sciences International. (n.d.). Safety Pharmacology. Retrieved February 23, 2026, from [Link]

• Creative Diagnostics. (n.d.). Cross-Reactivity Assessment. Retrieved February 23, 2026, from [Link]

• Kufareva, I. et al. (2011). Cross-reactivityvirtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach. Journal of Computer-Aided Molecular Design, 25(4), 347-360. Available at: [Link]

• Broad Institute. (n.d.). Small-molecule Profiling. Retrieved February 23, 2026, from [Link]

• Kufareva, I. et al. (2010). Cross-reactivity virtual profiling of the human kinome by X-React KIN : A chemical systems biology approach. LSU Scholarly Repository. Available at: [Link]

• Al-Ostoot, F. H. et al. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. Biological and Molecular Chemistry. Available at: [Link]

• Sharma, V. et al. (2019). A comprehensive review on biological activities of oxazole derivatives. BMC Chemistry, 13(1), 19. Available at: [Link]

• Chatterjee, S. et al. (2017). Chemical composition and biological activities of methanol extract from Macrocybe lobayensis. Journal of Applied Pharmaceutical Science, 7(10), 066-073. Available at: [Link]

• Głowacka, I. E. et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2387. Available at: [Link]

• Ke, W. et al. (2013). Synthesis, Crystal Structure and Biological Activity of 4-Cyclopropyl-3-[(3-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazole Monohydrate. Asian Journal of Chemistry, 25(18), 10323-10326. Available at: [Link]

• Bakulina, O. et al. (2023). 5-Nitrofuran-Tagged Oxazolyl Pyrazolopiperidines: Synthesis and Activity against ESKAPE Pathogens. Molecules, 28(18), 6520. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 3-cyclopropyl-substituted... Retrieved February 23, 2026, from [Link]

Sources

• 1. biolmolchem.com [biolmolchem.com]
• 2. A comprehensive review on biological activities of oxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 5. criver.com [criver.com]
• 6. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling (3-Cyclopropyl-1,2-oxazol-4-yl)methanol

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

(3-Cyclopropyl-1,2-oxazol-4-yl)methanol is a functionalized heterocyclic building block commonly used in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly kinase inhibitors and anti-infectives.

While often categorized under generic "Irritant" protocols, this compound presents specific physicochemical risks that standard safety data sheets (SDS) may understate. The combination of the isoxazole ring (a privileged pharmacophore) and the cyclopropyl group (which increases lipophilicity) suggests a potential for enhanced biological membrane permeability.

Core Safety Directive: Until specific toxicological data confirms otherwise, handle this compound as a Potent Compound (Occupational Exposure Band 3) . Do not treat it merely as a benign solvent or simple alcohol.

Predicted Hazard Profile (SAR Analysis)

Endpoint	Predicted Hazard	Mechanism / Rationale
Acute Toxicity	Moderate (Oral/Dermal)	Isoxazoles are biologically active scaffolds; potential for enzyme inhibition.
Skin Absorption	High Concern	The cyclopropyl moiety increases lipophilicity, facilitating dermal penetration.
Sensitization	Possible	Heterocyclic methanols can act as haptens, leading to allergic dermatitis over time.
Reactivity	Moderate	Primary alcohols are combustible. The isoxazole ring is stable but can cleave under strong reducing conditions (e.g., hydrogenation).

Personal Protective Equipment (PPE) Matrix

The following matrix moves beyond generic recommendations, tailoring protection to the specific energy and scale of the task.

PPE Selection by Operational Risk

Body Zone	Level 1: Analytical / Small Scale (<100 mg, Solid State)	Level 2: Preparative / Solubilization (>100 mg, or any Liquid Handling)	Technical Rationale
Respiratory	Fume Hood (Face velocity > 100 fpm)	N95 or P100 Respirator (if outside hood) or PAPR for >10g	Prevent inhalation of amorphous dust. Isoxazole dusts can be irritating to mucous membranes.
Hand Protection	Nitrile Gloves (Single layer, 4-6 mil)	Double Gloving (Inner: Nitrile, Outer: Long-cuff Nitrile or Laminate)	Critical: Alcohols permeate nitrile over time. The cyclopropyl group accelerates this. Change outer gloves every 30 mins.
Ocular	Safety Glasses with Side Shields	Chemical Splash Goggles + Face Shield (if pouring)	Risk of splash during solubilization. Methanol derivatives can cause severe eye irritation.[1][2]
Dermal	Standard Lab Coat (Polyester/Cotton)	Tyvek® Lab Coat (Disposable, closed front) or Apron	Prevent accumulation on fabric. Standard cotton absorbs liquids, holding the irritant against the skin.

Engineering Controls & Logic Flow

Effective safety relies on a hierarchy of controls. The following decision logic ensures that Engineering Controls (ventilation) take precedence over PPE.

Workflow: Risk-Based Handling Decision Tree

Figure 1: Decision logic for selecting containment and PPE based on physical state and quantity. Note the escalation to HEPA containment for larger solid quantities.

Operational Protocol: The "Closed-Loop" Method

To minimize exposure, utilize this standardized workflow for weighing and transfer.

Step 1: Preparation & Static Control[6]

• Context: Isoxazole derivatives as dry powders are often electrostatic. Static discharge can disperse the powder into the breathing zone.

• Action: Use an ionizing fan or anti-static gun inside the weigh station.

• PPE Check: Verify glove integrity. If using a balance enclosure, ensure the alarm is active.

Step 2: Weighing & Transfer

• Technique: Never weigh directly onto the balance pan. Use a tared scint vial or closed weighing boat.

• The "Wet Transfer" Rule: If possible, add the solvent (e.g., DCM, Methanol) to the solid inside the fume hood before transporting it to the reaction vessel. Transporting a solution is safer than transporting a light, fluffy powder.

Step 3: Solubilization (High Risk Phase)

• Risk: The heat of solution (exothermic) or gas evolution is unlikely with this specific alcohol, but solvent splashing is the primary risk.

• Action: Add solvent slowly down the side of the vessel.

• Causality: Rapid addition can create aerosols containing the dissolved compound, which bypass standard particulate masks.

Step 4: Decontamination

• Solvent: Wipe down the balance area with Ethanol or Isopropanol .

• Verification: Visually inspect for yellow/white residue. Isoxazoles often leave a distinct crystalline residue.

Emergency Response & Disposal

Spill Management

• Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (dampened with water) to suppress dust, then wipe up.

• Liquid Spill: Absorb with vermiculite or sand. Do not use combustible materials (sawdust) if the solvent is flammable.

• Skin Contact: Wash with soap and water for 15 minutes .[3] Do not use alcohol/solvents to clean skin, as this may increase the absorption of the cyclopropyl-isoxazole moiety.

Waste Disposal[5][7]

• Classification: Segregate as Hazardous Organic Waste .

• Compatibility: This compound is generally stable, but avoid mixing with strong oxidizers (e.g., nitric acid) in the waste stream to prevent ring oxidation/cleavage.

• Destruction: High-temperature incineration is the preferred method for heterocyclic pharmaceutical intermediates.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[2][4] [Link]

• PubChem. (n.d.). Compound Summary: Isoxazole Derivatives Safety Profile. National Library of Medicine. [Link]

• American Chemical Society. (2015). Identifying and Evaluating Hazards in Research Laboratories.[Link]

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]